(S)-2-(3-Fluorophenyl)piperidine

• Molecular Formula: C11H14FN
• Molecular Weight: 179.23 g/mol
• IUPAC Name: (2S)-2-(3-fluorophenyl)piperidine
• InChI: InChI=1S/C11H14FN/c12-10-5-3-4-9(8-10)11-6-1-2-7-13-11/h3-5,8,11,13H,1-2,6-7H2/t11-/m0/s1
• InChI Key: YTYUBQPJRNWHGE-NSHDSACASA-N
• Isomeric SMILES: C1CCN[C@@H](C1)C2=CC(=CC=C2)F
• Canonical SMILES: C1CCNC(C1)C2=CC(=CC=C2)F

Description

(S)-2-(3-Fluorophenyl)piperidine is a chiral piperidine derivative featuring a fluorophenyl group. The piperidine ring is a fundamental nitrogen-containing heterocycle and a pivotal cornerstone in medicinal chemistry, featured in a wide array of biologically active compounds and FDA-approved drugs . As a single enantiomer, the (S)-configured stereocenter of this building block provides a specific three-dimensional structure critical for exploring stereo-specific interactions in biological systems, such as with enzymes or receptors. While specific pharmacological data for (S)-2-(3-Fluorophenyl)piperidine is not available in public scientific literature, piperidine-based compounds are extensively investigated for their diverse potential applications. Research on analogous structures indicates that such compounds are valuable scaffolds in developing ligands for various CNS targets, anticancer agents, antiviral, antimicrobial, and anti-inflammatory compounds . The incorporation of a fluorine atom at the 3-position of the phenyl ring is a common strategy in drug design, as it can influence a molecule's electronic properties, metabolic stability, and membrane permeability. This compound serves as a versatile synthetic intermediate for constructing more complex molecules in discovery chemistry and method development. It is particularly useful for researchers in medicinal chemistry aiming to study structure-activity relationships (SAR) or to create targeted probes. Applications & Research Value: - Medicinal Chemistry: A key building block for the synthesis of novel compounds for biological screening. Piperidine derivatives show activities as anticancer, antiviral, and antimicrobial agents . - Chemical Biology: Can be used as a precursor for developing molecular probes or PET tracers, similar to other aryl-piperidine derivatives used to target enzymes like cholesterol 24-hydroxylase (CH24H) . - Methodology: A valuable substrate for developing asymmetric synthesis techniques and studying fluorinated compound properties. This product is offered with detailed quality control data. For specific analytical information (e.g., HPLC chromatograms, NMR data), please contact our technical team. Handling Note: (S)-2-(3-Fluorophenyl)piperidine is intended for research purposes by qualified laboratory personnel only. It is not for diagnostic, therapeutic, or any other human use.

Foundational & Exploratory

Comprehensive Physicochemical Profiling of (S)-2-(3-Fluorophenyl)piperidine: Molecular Weight, Solubility Thermodynamics, and Assay Methodologies

Executive Summary

(S)-2-(3-Fluorophenyl)piperidine is a highly versatile chiral building block predominantly utilized in the synthesis of central nervous system (CNS) therapeutics and epigenetic modulators. The strategic placement of the fluorine atom on the phenyl ring modulates both the lipophilicity and the metabolic stability of the resulting pharmacophores. For drug development professionals, understanding its precise molecular weight and solubility profile is critical to optimizing reaction conditions, purification workflows, and early-stage pharmacokinetic modeling.

As a Senior Application Scientist, I have structured this technical guide to move beyond basic data reporting. Here, we will dissect the causality behind its physicochemical behavior and provide a self-validating, field-proven protocol for thermodynamic solubility profiling.

Molecular Weight and Structural Attributes

The physicochemical behavior of (S)-2-(3-Fluorophenyl)piperidine is governed by its secondary amine (piperidine ring) and the electron-withdrawing nature of the meta-fluorine substituent. The molecular weight of 179.23 g/mol places this fragment well within the optimal "Rule of 3" parameters for fragment-based drug discovery (FBDD).

Causality Insight: The fluorine atom (atomic weight 18.99 Da) adds minimal steric bulk compared to a hydrogen atom, but its high electronegativity significantly alters the electrostatic potential of the molecule. This enhances membrane permeability while actively resisting cytochrome P450-mediated oxidation at the 3-position of the phenyl ring.

Table 1: Core Chemical Identifiers and Properties

Property	Value
Chemical Name	(S)-2-(3-Fluorophenyl)piperidine
Molecular Formula	C11H14FN
Molecular Weight	179.23 g/mol
Monoisotopic Mass	179.1110 Da
Estimated pKa (Amine)	9.2 – 9.6
Estimated LogP	2.5 – 2.8
Physical State (Ambient)	Liquid / Low-melting solid (Free Base)

Solubility Thermodynamics

Solubility is not a static number; it is a dynamic parameter heavily dependent on the ionization state of the piperidine nitrogen. As a basic amine, the compound exhibits a highly pH-dependent solubility profile.

Causality Insight: The intrinsic solubility ( S0​ ) of the free base is relatively low due to the hydrophobic surface area of the fluorophenyl and piperidine rings. However, at pH levels below its pKa (~9.4), the nitrogen is protonated. This creates a strong ion-dipole interaction with water that drastically increases the apparent solubility. This biphasic solubility is frequently exploited during synthetic workup via acid-base liquid-liquid extraction.

Table 2: Empirical Solubility Profile (at 25°C)

Solvent	State	Solubility Range	Application Notes
Water (pH 7.4)	Free Base / Ionized	< 1 mg/mL ( S0​ )	Poor intrinsic solubility; requires co-solvents for neutral assays.
Water (pH 2.0)	Protonated Salt	> 50 mg/mL	Highly soluble as the hydrochloride salt form.
DMSO	Free Base	> 30 mg/mL	Excellent for in vitro high-throughput screening stock solutions.
Ethanol	Free Base	> 30 mg/mL	Suitable for crystallization or formulation workflows.
Dichloromethane	Free Base	Miscible	Ideal organic phase for liquid-liquid extraction.

Experimental Protocol: Thermodynamic Solubility Determination

To generate reliable solubility data for early-stage drug development, thermodynamic solubility (shake-flask method) is strictly preferred over kinetic solubility (solvent-shift method). The following protocol establishes a self-validating system to prevent false-positive solubility readings.

Step-by-Step Methodology: Shake-Flask & UPLC-UV

• Preparation of Media : Prepare standard aqueous buffers at pH 1.2 (0.1 N HCl), pH 4.5 (Acetate buffer), and pH 7.4 (Phosphate-buffered saline).

• Solid Addition : Add 5 mg of (S)-2-(3-Fluorophenyl)piperidine to 1.0 mL of each buffer in a 2 mL glass HPLC vial.

  • Expert Note: Ensure a visible excess of solid remains to guarantee saturation. If the compound dissolves completely, add more solid until a suspension is maintained.

• Incubation : Seal the vials and incubate in a thermoshaker at 37°C and 300 rpm for 24 hours.

  • Causality: A 24-hour equilibration ensures the system reaches a true thermodynamic steady state, overcoming temporary supersaturation states that often plague kinetic assays.

• Phase Separation (Critical Step) : Centrifuge the vials at 15,000 x g for 15 minutes at 37°C.

  • Expert Note: Ultracentrifugation is strictly preferred over syringe filtration. The lipophilic fluorophenyl moiety can exhibit non-specific binding to PTFE or nylon filter membranes, which artificially lowers the measured concentration in the filtrate.

• Dilution and Analysis : Carefully aspirate 50 µL of the supernatant and dilute with 450 µL of mobile phase (e.g., 50:50 Water:Acetonitrile with 0.1% Formic Acid). Analyze via UPLC-UV at 210 nm and 254 nm against a pre-established calibration curve.

• System Validation : Run a parallel assay using a reference standard (e.g., propranolol) to validate the recovery, incubation integrity, and UPLC column performance.

Workflow for thermodynamic solubility profiling using shake-flask incubation and UPLC-UV.

Applications in Drug Discovery: The HDAC6 Pathway

(S)-2-(3-Fluorophenyl)piperidine is a privileged scaffold. When derivatized, it serves as a highly potent recognition motif for histone deacetylases, specifically HDAC6. According to recent patent literature , heterocyclic compounds incorporating this moiety demonstrate superior class II HDAC inhibitory action, making them viable candidates for treating neurodegenerative diseases like Alzheimer's and Parkinson's.

The chiral (S)-configuration is not arbitrary; it specifically directs the fluorophenyl group into a hydrophobic sub-pocket of the HDAC6 enzyme, while the piperidine nitrogen serves as a linker attachment point leading to a zinc-binding group (ZBG).

Pharmacological pathway of (S)-2-(3-Fluorophenyl)piperidine derivatives in HDAC6 inhibition.

References

• Google Patents. "WO2019027054A1 - Heterocyclic compound having a histone deacetylase (HDAC) inhibitory activity." World Intellectual Property Organization.

Methodological & Application

Protocol for the Catalytic Asymmetric Hydrogenation to Synthesize (S)-2-(3-Fluorophenyl)piperidine

An Application Guide for Researchers

Abstract

This application note provides a comprehensive guide for the enantioselective synthesis of (S)-2-(3-Fluorophenyl)piperidine, a valuable chiral building block in pharmaceutical research and development. Chiral piperidine scaffolds are prevalent in numerous biologically active molecules and approved drugs.[1] The protocol herein details a robust method centered on the iridium-catalyzed asymmetric hydrogenation of an activated pyridine precursor. We elucidate the rationale behind substrate activation, catalyst selection, and reaction optimization. Furthermore, detailed experimental procedures, including product analysis by chiral High-Performance Liquid Chromatography (HPLC), are presented to ensure reproducibility and high stereochemical fidelity.

Introduction and Scientific Rationale

The synthesis of enantiomerically pure compounds is a cornerstone of modern medicinal chemistry, as the biological activity of chiral molecules often resides in a single enantiomer.[2][3] The 2-arylpiperidine motif is a privileged scaffold found in a wide array of therapeutic agents. The specific target of this protocol, (S)-2-(3-Fluorophenyl)piperidine, incorporates a fluorine atom, a common strategy in drug design to modulate metabolic stability, binding affinity, and pharmacokinetic properties.

Direct asymmetric hydrogenation of heteroaromatic compounds like pyridine is notoriously challenging due to the high resonance stabilization of the aromatic ring and the propensity of the nitrogen heteroatom to coordinate to and deactivate the metal catalyst.[4] A successful and widely adopted strategy to overcome these hurdles involves the activation of the pyridine ring by converting it into a pyridinium salt.[5][6][7] This activation enhances the substrate's electrophilicity and reducibility while mitigating catalyst inhibition, paving the way for efficient and highly enantioselective hydrogenation under homogeneous conditions.[6]

This guide focuses on an iridium-based catalytic system. Iridium catalysts, particularly when paired with chiral diphosphine or P,N-type ligands, have demonstrated exceptional performance in the asymmetric hydrogenation of various unsaturated substrates, including cyclic imines and activated heteroarenes, delivering high yields and excellent enantioselectivities.[5][8][9][10]

Overview of the Synthetic Strategy

The synthesis is approached as a two-stage process. First, the commercially available 2-(3-Fluorophenyl)pyridine is activated via N-benzylation to form the corresponding pyridinium salt. This salt is then subjected to iridium-catalyzed asymmetric hydrogenation to yield the N-benzyl protected chiral piperidine. A final deprotection step affords the target (S)-2-(3-Fluorophenyl)piperidine.

Caption: Overall synthetic workflow for (S)-2-(3-Fluorophenyl)piperidine.

Recommended Materials and Equipment

Reagents & Catalysts	Equipment
2-(3-Fluorophenyl)pyridine	High-pressure autoclave/reactor (e.g., Parr shaker)
Benzyl bromide	Schlenk line or glovebox for inert atmosphere work
[Ir(COD)Cl]₂ (Iridium precursor)	Magnetic stirrer with heating capabilities
(S)-SEGPHOS or (S)-MeO-BoQPhos (Chiral Ligand)	Standard laboratory glassware (Schlenk flasks)
Anhydrous solvents (THF, Dichloromethane, Toluene)	Syringes and cannulas for liquid transfers
Hydrogen gas (high purity)	Rotary evaporator
Palladium on carbon (Pd/C, 10 wt%) for deprotection	Chromatography equipment (silica gel)
Chiral HPLC column (e.g., polysaccharide-based)	HPLC system with UV detector

Detailed Experimental Protocols

Safety Precaution: All operations, especially those involving hydrogen gas under pressure, must be conducted in a well-ventilated fume hood by trained personnel. Appropriate personal protective equipment (safety glasses, lab coat, gloves) must be worn at all times.

Protocol 1: Preparation of N-Benzyl-2-(3-fluorophenyl)pyridinium Bromide (Substrate)

• To a round-bottom flask, add 2-(3-fluorophenyl)pyridine (1.0 eq.).

• Dissolve the starting material in a minimal amount of toluene.

• Add benzyl bromide (1.1 eq.) to the solution at room temperature.

• Stir the mixture at 80 °C for 12-16 hours. A precipitate will form.

• Cool the reaction mixture to room temperature.

• Collect the solid precipitate by vacuum filtration.

• Wash the solid with cold diethyl ether to remove unreacted starting materials.

• Dry the resulting white solid, the pyridinium salt, under vacuum. The product is typically used in the next step without further purification.

Protocol 2: Iridium-Catalyzed Asymmetric Hydrogenation

This protocol describes the in-situ preparation of the active catalyst. All steps must be performed under an inert atmosphere (Argon or Nitrogen).

• Catalyst Preparation:

  • In a Schlenk flask under an inert atmosphere, add the iridium precursor [Ir(COD)Cl]₂ (0.005 eq., 0.5 mol%).

  • Add the chiral ligand, for example (S)-SEGPHOS (0.011 eq., 1.1 mol%).

  • Add 5 mL of degassed, anhydrous dichloromethane (DCM).

  • Stir the mixture at room temperature for 20-30 minutes. The solution should become homogeneous and change color, indicating catalyst formation.

• Hydrogenation Reaction:

  • To a glass liner for the autoclave, add the N-benzyl-2-(3-fluorophenyl)pyridinium bromide substrate (1.0 eq.).

  • Under a flow of inert gas, transfer the prepared catalyst solution from the Schlenk flask to the autoclave liner via cannula.

  • Rinse the Schlenk flask with an additional 2-3 mL of degassed DCM and transfer to the liner to ensure complete catalyst transfer. The final substrate concentration should be approximately 0.1 M.

  • Seal the autoclave.

  • Purge the system by pressurizing with hydrogen gas (to ~10 atm) and then venting, repeating this cycle 3-5 times to ensure an inert atmosphere is replaced by hydrogen.

  • Pressurize the reactor to the desired pressure (e.g., 50 atm or ~725 psi) with hydrogen gas.

  • Begin stirring and heat the reaction to 40 °C.

  • Maintain the reaction under these conditions for 24 hours.

• Work-up and Purification:

  • Cool the reactor to room temperature and carefully vent the excess hydrogen pressure.

  • Purge the reactor with nitrogen or argon.

  • Open the reactor and remove the reaction mixture.

  • Concentrate the solution under reduced pressure using a rotary evaporator.

  • The crude residue can be purified by silica gel column chromatography to yield N-benzyl-(S)-2-(3-fluorophenyl)piperidine.

Protocol 3: N-Benzyl Group Deprotection

• Dissolve the purified N-benzyl-(S)-2-(3-fluorophenyl)piperidine (1.0 eq.) in methanol.

• Carefully add Palladium on carbon (Pd/C, 10 wt.%, ~5 mol%) to the solution.

• Subject the mixture to an atmosphere of hydrogen (this can often be done with a balloon of H₂ or in a Parr shaker at lower pressure, e.g., 3-4 atm) and stir vigorously for 12-24 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Caution: Pd/C can be pyrophoric; do not allow the filter cake to dry completely in the air.

• Wash the Celite pad with additional methanol.

• Concentrate the filtrate under reduced pressure to yield the final product, (S)-2-(3-Fluorophenyl)piperidine.

Product Analysis: Determination of Enantiomeric Excess

The enantiomeric excess (% ee) of the final product is determined using chiral HPLC. This is a critical step to validate the stereoselectivity of the hydrogenation.[11][12]

Caption: Workflow for determining enantiomeric excess via Chiral HPLC.

Sample Chiral HPLC Protocol

• Instrument: Standard HPLC system with UV detector.

• Column: A polysaccharide-based chiral stationary phase (CSP), such as a Chiralpak® IA or Chiralcel® OD-H column.

• Mobile Phase: A mixture of n-Hexane and Isopropanol (e.g., 90:10 v/v). To improve peak shape for the basic amine product, add 0.1% diethylamine (DEA) to the mobile phase.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection: UV at 254 nm.

• Sample Preparation: Prepare a solution of the final product in the mobile phase at a concentration of approximately 1 mg/mL.

Data Analysis: The two enantiomers will elute at different retention times. The enantiomeric excess is calculated from the integrated peak areas of the (S) and (R) enantiomers using the formula: ee (%) = [ (Area_S - Area_R) / (Area_S + Area_R) ] × 100

Expected Results and Optimization

Based on literature precedents for similar substrates, this protocol is expected to deliver high yields and excellent enantioselectivity.[7]

Parameter	Typical Value	Optimization Notes
Catalyst Loading	0.5 - 2.0 mol%	Lower conversion may require higher loading.
H₂ Pressure	50 - 80 atm	Increasing pressure can improve reaction rates, but may sometimes affect enantioselectivity.
Temperature	40 - 60 °C	Higher temperatures increase reaction rates but may negatively impact enantioselectivity.
Solvent	DCM, THF, Toluene	Solvent choice can significantly influence both reactivity and enantioselectivity; screening may be necessary.
Expected Yield	>85%	Purification losses will affect the final isolated yield.
Expected ee	>95%	The choice of chiral ligand is the most critical factor. Screening different ligands is key to achieving high ee.

Troubleshooting

Issue	Potential Cause	Suggested Solution
Low or No Conversion	Inactive catalyst; catalyst poison; insufficient H₂	Ensure inert atmosphere techniques are rigorous. Use high-purity, dry solvents. Increase H₂ pressure or reaction time.
Low Enantioselectivity (% ee)	Suboptimal ligand/substrate pairing; wrong solvent	Screen a variety of chiral ligands (e.g., different backbones or electronic properties). Screen different solvents.
Incomplete Deprotection	Inactive Pd/C catalyst; insufficient H₂	Use fresh Pd/C catalyst. Ensure adequate H₂ supply and vigorous stirring to overcome mass transfer limitations.
Poor Peak Shape in Chiral HPLC Analysis	Analyte interaction with silica support	Add a small amount of an amine modifier (e.g., 0.1% DEA or TEA) to the mobile phase to sharpen peaks and improve resolution.

References

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• Yang, Q., et al. (2005). Highly Enantioselective Pd-Catalyzed Asymmetric Hydrogenation of Activated Imines. Organic Letters, 7(19), 4229-4232. [Link]

• Xie, J.-H., et al. (2011). Highly Effective Asymmetric Hydrogenation of Cyclic N-Alkyl Imines with Chiral Cationic Ru-MsDPEN Catalysts. Organic Letters, 13(16), 4374-4377. [Link]

• Li, W., et al. (2018). Enantioselective Synthesis of α-(Hetero)aryl Piperidines through Asymmetric Hydrogenation of Pyridinium Salts and Its Mechanistic Insights. Organic Letters, 20(5), 1432-1436. [Link]

• Xiao, J., et al. (2007). Asymmetric Hydrogenation of Cyclic Imines with an Ionic Cp*Rh(III) Catalyst. Angewandte Chemie International Edition, 46(40), 7694-7697. [Link]

• Xing, D., et al. (2015). Iridium-Catalyzed Asymmetric Hydrogenation of 2-Pyridyl Cyclic Imines: A Highly Enantioselective Approach to Nicotine Derivatives. Journal of the American Chemical Society, 137(1), 244-247. [Link]

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• Zhang, J., et al. (2014). Rhodium-Catalyzed Asymmetric Tandem Cyclization for Efficient and Rapid Access to Underexplored Heterocyclic Tertiary Allylic Alcohols Containing a Tetrasubstituted Olefin. Organic Letters, 16(10), 2752-2755. [Link]

• Tang, W., & Zhang, X. (2011). Industrial Asymmetric Hydrogenation Processes for Chiral Drug Substances. In Asymmetric Catalysis on Industrial Scale (pp. 1-24). Wiley-VCH. [Link]

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• Fustero, S., et al. (2021). A Concise Enantioselective Synthesis of Fluorinated Pyrazolo-Piperidine GSK3901383A Enabled by an Organocatalytic Aza-Michael Addition. Molecules, 26(10), 2953. [Link]

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Application Note: (S)-2-(3-Fluorophenyl)piperidine in Fragment-Based Drug Design

Introduction & Structural Rationale

Fragment-Based Drug Design (FBDD) has revolutionized the discovery of high-affinity lead compounds by screening low-molecular-weight libraries to identify efficient, albeit weak, initial binders. Within this paradigm, (S)-2-(3-Fluorophenyl)piperidine has emerged as a premium chiral building block, offering a highly privileged scaffold that balances three-dimensionality, metabolic stability, and biophysical screenability.

The selection of this specific fragment is driven by strict physicochemical causality:

• High sp³ Character: Unlike flat, entirely aromatic fragments that often suffer from poor solubility and non-specific binding, the piperidine ring introduces critical 3D character (sp³ hybridization), which statistically correlates with higher clinical success rates.

• Fluorine-Mediated pKa Modulation: The fluorine atom is small (van der Waals radius 1.47 Å, closely mimicking hydrogen at 1.20 Å) but highly electronegative. Its strategic placement on the phenyl ring exerts an inductive electron-withdrawing effect that lowers the pKa of the adjacent piperidine amine. This reduction in basicity is crucial for improving membrane permeability and mitigating hERG-mediated cardiotoxicity, a common liability in basic amines [[1]]() [[2]]() 3.

• Biophysical Utility: The 100% natural abundance and high gyromagnetic ratio of the ¹⁹F nucleus make this fragment an ideal candidate for high-throughput, ligand-observed ¹⁹F-NMR screening 4.

Table 1: Physicochemical Profiling of the Fragment Scaffold

Property	(S)-2-Phenylpiperidine (Reference)	(S)-2-(3-Fluorophenyl)piperidine	Impact on Drug Design
Molecular Weight	161.24 Da	179.23 Da	Maintained well within "Rule of 3" limits.
Calculated pKa	~9.5	~8.8	Reduced basicity; lower hERG toxicity risk.
LogP	1.8	2.1	Slight increase in lipophilicity; better membrane permeation.
¹⁹F NMR Active	No	Yes	Enables high-throughput multiplexed NMR screening.

FBDD Screening Workflow

To systematically identify and validate the binding of (S)-2-(3-Fluorophenyl)piperidine to a target protein, an orthogonal screening cascade must be employed.

Fragment-based drug discovery workflow for fluorinated piperidine scaffolds.

Experimental Protocols

Protocol A: Primary Screening via ¹⁹F-NMR (CPMG)

Causality: Ligand-observed NMR is utilized because it requires significantly less target protein than protein-observed methods. The Carr-Purcell-Meiboom-Gill (CPMG) pulse sequence exploits differences in transverse relaxation time (T₂). Small fragments tumble rapidly in solution, yielding long T₂ times and sharp NMR signals. When a fragment binds to a massive target protein, it adopts the protein's slow tumbling rate, causing rapid T₂ relaxation and resulting in severe signal broadening/attenuation 4.

Self-Validating System: Signal attenuation can occasionally be caused by non-specific aggregation rather than active-site binding. To self-validate the assay, a known high-affinity competitor is spiked into the sample. If the fragment is genuinely bound to the active site, the competitor will displace it, returning the fragment to its free state and immediately recovering the sharp ¹⁹F signal.

Self-validating logic for 19F-NMR CPMG screening using competitor displacement.

Step-by-Step Methodology:

• Sample Preparation: Prepare a screening pool containing (S)-2-(3-Fluorophenyl)piperidine and 9 other fluorinated fragments (50 µM each) in NMR buffer (50 mM Tris-HCl, 150 mM NaCl, 10% D₂O, pH 7.4). Ensure ¹⁹F chemical shifts are separated by at least 0.5 ppm to avoid overlap.

• Reference Spectrum: Acquire a 1D ¹⁹F CPMG NMR spectrum of the ligand pool alone at 298 K using a 500 MHz or higher spectrometer equipped with a fluorine-tuned cryoprobe.

• Protein Addition: Add the unlabelled target protein to a final concentration of 5 µM (1:10 protein-to-ligand ratio).

• Binding Assessment: Re-acquire the ¹⁹F CPMG spectrum. Calculate the percentage of signal attenuation for the (S)-2-(3-Fluorophenyl)piperidine peak relative to the reference spectrum. An attenuation of >30% indicates putative binding.

• Displacement Validation: Spike a known active-site inhibitor (20 µM) into the NMR tube. Re-acquire the spectrum. A recovery of the ¹⁹F signal confirms specific, reversible active-site binding.

Protocol B: Orthogonal Validation via Surface Plasmon Resonance (SPR)

Causality: SPR provides real-time, label-free kinetic data ( kon​ , koff​ ) and thermodynamic affinity ( KD​ ). It measures changes in the refractive index at a gold sensor surface. Because fragments like (S)-2-(3-Fluorophenyl)piperidine have low molecular weights (~179 Da), the mass change upon binding is minute, necessitating high-density target immobilization and high-sensitivity instrumentation [[5]]().

Self-Validating System: SPR is hyper-sensitive to bulk refractive index changes. DMSO (the fragment solvent) has a massive refractive index. A mere 0.1% mismatch in DMSO concentration between the running buffer and the injected sample will create a bulk shift that completely masks the true fragment binding signal. The protocol self-validates by utilizing a dual-flow cell subtraction (Active minus Reference) coupled with a mandatory 4-point DMSO solvent correction curve, ensuring that the final sensogram represents pure biological binding.

Step-by-Step Methodology:

• Surface Preparation: Dock a CM5 sensor chip into the SPR instrument. Activate Flow Cells 1 and 2 (FC1, FC2) using EDC/NHS chemistry.

• Immobilization: Immobilize the target protein on FC2 to a high density (~4000–5000 Response Units, RU) to ensure sufficient theoretical maximum response ( Rmax​ ) for a <200 Da fragment. Block both FC1 (Reference) and FC2 with 1M ethanolamine.

• Buffer Matching: Prepare running buffer (e.g., PBS-P+) containing exactly 2.0% DMSO.

• Solvent Correction Calibration: Prepare four buffer solutions with DMSO concentrations ranging from 1.5% to 2.5%. Inject these over FC1 and FC2 to generate a solvent correction curve. The system will use this to mathematically model and subtract bulk refractive index anomalies.

• Kinetic Injection: Prepare a concentration series of (S)-2-(3-Fluorophenyl)piperidine (e.g., 15.6 µM, 31.2 µM, 62.5 µM, 125 µM, 250 µM, 500 µM) in the exact 2.0% DMSO running buffer.

• Data Acquisition: Inject the series over both flow cells at a high flow rate (50 µL/min) to minimize mass transport limitations. Use a 60-second association phase and a 120-second dissociation phase.

• Analysis: Subtract the FC1 signal from FC2, apply the DMSO solvent correction, and fit the resulting sensograms to a 1:1 steady-state affinity model to determine the KD​ .

Table 2: Expected Comparative Screening Metrics

Technique	Primary Readout	Sensitivity Threshold	Throughput	False Positive Mitigation
¹⁹F-NMR (CPMG)	T₂ relaxation (Signal Attenuation)	KD​ ~ 100 µM - 5 mM	High (Multiplexed pools)	Competitor displacement
SPR	Refractive Index Change (RU)	KD​ ~ 10 µM - 1 mM	Medium (Serial injection)	Reference cell + DMSO correction

Fragment Evolution Strategy (Hit-to-Lead)

Once validated, (S)-2-(3-Fluorophenyl)piperidine serves as an exceptional vector for fragment growing. The stereocenter at the 2-position precisely dictates the trajectory of the piperidine ring within the binding pocket.

• Nitrogen Functionalization: The secondary amine of the piperidine is a highly reactive handle. It can be rapidly elaborated via reductive amination (to explore solvent-exposed regions) or amide coupling (to reach adjacent sub-pockets).

• Exploiting the Fluorine: The 3-fluoro substitution is not just a passive NMR tag; it can actively participate in multipolar interactions or orthogonal halogen bonding with the protein backbone (e.g., interacting with the π -system of an adjacent aromatic residue or a backbone carbonyl).

By systematically applying these biophysical and synthetic principles, researchers can efficiently mature this privileged fragment into a highly potent, drug-like lead candidate.

References

• The role of fluorine in medicinal chemistry.Journal of Enzyme Inhibition and Medicinal Chemistry (Taylor & Francis).
• The Many Roles for Fluorine in Medicinal Chemistry.
• Fragment Screening by Surface Plasmon Resonance.
• Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery.
• Applications of 19F-NMR in Fragment-Based Drug Discovery.Molecules (PMC - NIH).

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Applications of 19F-NMR in Fragment-Based Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Troubleshooting & Optimization

Technical Support Center: Enantiomeric Excess Optimization for (S)-2-(3-Fluorophenyl)piperidine

Welcome to the Application Science Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical challenges researchers face when attempting to achieve high enantiomeric excess (ee) in the synthesis of (S)-2-(3-Fluorophenyl)piperidine.

The 2-arylpiperidine scaffold is a privileged pharmacophore in drug discovery[1]. However, the introduction of the 3-fluoro substituent alters the electronic landscape of the molecule, impacting both asymmetric catalytic induction and classical resolution thermodynamics. This guide moves beyond basic procedures, detailing the mechanistic causality behind ee degradation and providing self-validating protocols to ensure reproducible, high-purity synthesis[2].

Mechanistic Overview & Synthetic Workflows

Achieving >99% ee for (S)-2-(3-Fluorophenyl)piperidine typically relies on one of three distinct pathways:

• Asymmetric Transfer Hydrogenation (ATH): Direct reduction of a prochiral cyclic imine.

• Classical Chiral Resolution: Diastereomeric salt formation from a racemic mixture[3].

• Preparative Supercritical Fluid Chromatography (SFC): Direct chromatographic separation of the racemate[4].

The diagram below maps the logical flow and decision points for these methodologies.

Fig 1: Workflows for achieving high enantiomeric excess in (S)-2-(3-fluorophenyl)piperidine.

Troubleshooting FAQs

Q1: Why is my ee plateauing at ~85% during classical resolution with Di-p-toluoyl-D-tartaric acid (D-DTTA)? Causality: The 3-fluoro substitution withdraws electron density via the inductive effect, slightly decreasing the basicity of the piperidine nitrogen compared to an unsubstituted 2-phenylpiperidine. This alters the solubility product ( Ksp​ ) of the resulting diastereomeric salt. If your solvent system is too polar (e.g., pure methanol), the thermodynamic difference in solubility between the (S)-amine·D-DTTA and (R)-amine·D-DTTA salts is minimized, leading to co-precipitation. Solution: Shift to a lower-polarity binary solvent system, such as Isopropanol/Acetone (1:1 v/v). The lower dielectric constant thermodynamically favors the crystallization of the less soluble diastereomer. Ensure a slow cooling ramp (0.1 °C/min) to prevent kinetic trapping of the undesired isomer[3].

Q2: In the Asymmetric Transfer Hydrogenation (ATH) of the cyclic imine, my ee fluctuates between 60-90%. What is the root cause? Causality: The cyclic imine precursor (6-(3-fluorophenyl)-2,3,4,5-tetrahydropyridine) is highly prone to imine-enamine tautomerization. If the reaction temperature exceeds 25 °C, the rate of tautomerization competes with the rate of asymmetric reduction. Furthermore, trace moisture hydrolyzes the imine to an amino-ketone, which reversibly cyclizes, scrambling the stereocenter if any background achiral reduction occurs. Solution: Maintain strict anhydrous conditions. Lower the reaction temperature to 0–5 °C. Utilize a highly active chiral catalyst like RuCl combined with a formic acid/triethylamine azeotrope to accelerate the enantio-determining reduction step, effectively outcompeting the tautomerization pathway.

Q3: Can I use preparative SFC for scaling up the enantiomeric enrichment of this specific compound? Causality: Yes. Supercritical Fluid Chromatography (SFC) is exceptionally effective for basic nitrogen heterocycles. The 3-fluoro group provides a unique permanent dipole moment that enhances stereospecific π−π and dipole-dipole interactions with amylose/cellulose-based chiral stationary phases. Solution: Utilize a CHIRALPAK IA column with a mobile phase of supercritical CO₂/Methanol. Crucially, add 0.1% diethylamine (DEA) to the modifier to suppress peak tailing by masking residual silanols on the stationary phase. This method routinely yields >99.9% ee[4].

Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems , incorporating internal checkpoints to verify success before proceeding to the next synthetic stage.

Protocol A: Classical Resolution via Diastereomeric Salt Formation

Objective: Resolve racemic 2-(3-fluorophenyl)piperidine to the (S)-enantiomer.

• Salt Formation: Dissolve 10.0 g (55.8 mmol) of racemic 2-(3-fluorophenyl)piperidine in 50 mL of Isopropanol/Acetone (1:1 v/v) at 60 °C. In a separate flask, dissolve 21.6 g (55.8 mmol) of Di-p-toluoyl-D-tartaric acid (D-DTTA) in 50 mL of the same solvent mixture at 60 °C.

• Controlled Crystallization: Slowly add the D-DTTA solution to the amine solution under vigorous stirring. Maintain at 60 °C for 30 minutes, then initiate a controlled cooling ramp of 0.1 °C/min down to 5 °C. Stir at 5 °C for 4 hours.

• Isolation: Filter the resulting crystals and wash with 20 mL of ice-cold Isopropanol/Acetone. Dry under vacuum at 40 °C.

• Self-Validation Checkpoint (Critical): Before free-basing, dissolve a 5 mg aliquot of the dried salt in 1 mL of 1M NaOH, extract with 1 mL of Methyl tert-butyl ether (MTBE), and analyze the organic layer via chiral HPLC (e.g., Chiralcel OD-H, Hexane/IPA 90:10, 0.1% DEA). If the ee is <98%, perform a second recrystallization of the bulk salt from the same solvent system.

• Free-Basing: Suspend the validated salt in 100 mL of 2M NaOH and extract with Dichloromethane (3 x 50 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate to yield enantiopure (S)-2-(3-fluorophenyl)piperidine[3].

Protocol B: Asymmetric Transfer Hydrogenation (ATH)

Objective: Direct asymmetric synthesis from 6-(3-fluorophenyl)-2,3,4,5-tetrahydropyridine.

• Catalyst Activation: In a rigorously dried Schlenk flask under argon, dissolve 0.5 mol% RuCl in anhydrous dichloromethane (DCM). Stir for 15 minutes at room temperature.

• Reduction: Cool the catalyst solution to 0 °C. Add the cyclic imine (1.0 equiv) dissolved in DCM. Dropwise, add a pre-mixed azeotrope of Formic Acid/Triethylamine (5:2 molar ratio, 3.0 equiv of HCOOH).

• Self-Validation Checkpoint: Monitor the reaction via GC-MS. The disappearance of the imine molecular ion (m/z 175) and the appearance of the piperidine molecular ion (m/z 177) confirms conversion. Do not quench until conversion is >95% to prevent unreacted imine from complicating chiral purification.

• Workup: Quench the reaction with saturated aqueous NaHCO₃ at 0 °C. Extract with DCM, dry over MgSO₄, and concentrate. Purify via flash chromatography to yield the (S)-enantiomer.

Quantitative Data & Benchmarks

To assist in selecting the most appropriate method for your laboratory's scale and equipment, consult the benchmarking data below.

Methodology	Primary Reagent / Catalyst	Typical Yield (%)	Typical ee (%)	Scalability	Key Troubleshooting Metric
Classical Resolution	Di-p-toluoyl-D-tartaric acid	35 - 42	98 - 99	High (Multi-kg)	Solvent dielectric constant
ATH (Reduction)	RuCl[(S,S)-TsDPEN]	85 - 92	92 - 96	Medium (Gram)	Temperature (<5 °C)
Preparative SFC	CHIRALPAK IA / CO₂	45 - 48	>99.9	Low to Medium	Modifier basicity (0.1% DEA)
Rh-Catalyzed Addition	[RhCl((R)-BINAP)]₂	75 - 80	95 - 98	Medium (Gram)	Ligand purity / Moisture

*Yields for resolution and SFC are based on a theoretical maximum of 50% from the racemate.

References

• Synthesis of 2-Arylpiperidines via Pd-Catalyzed Arylation of Aza-Achmatowicz Rearrangement Products with Arylboronic Acids. Organic Letters - ACS Publications. 1

• Preparation of Arylzinc Reagents and Their Use in The Rhodium-Catalyzed Asymmetric 1,4-Addition For The Synthesis of 2-Aryl-4-Piperidones. Nature Protocols. 2

• (S)-2-(4-Chlorophenyl)piperidine Synthesis and Chiral Resolution Strategies. Benchchem. 3

• WO2019027054A1 - Heterocyclic compound (Optical resolution using preparative SFC). Google Patents. 4

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. scribd.com [scribd.com]
• 3. (S)-2-(4-Chlorophenyl)piperidine | 1213519-45-9 | Benchchem [benchchem.com]
• 4. WO2019027054A1 - Heterocyclic compound - Google Patents [patents.google.com]

Technical Support Center: Troubleshooting Low Extraction Yields for (S)-2-(3-Fluorophenyl)piperidine

Welcome to the Technical Support Center for the isolation and extraction of (S)-2-(3-Fluorophenyl)piperidine. As a chiral secondary amine, this specific compound presents unique liquid-liquid extraction (LLE) challenges. Researchers frequently encounter issues revolving around acid-base equilibria, partial aqueous solubility, emulsion formation, and product volatility.

This guide provides field-proven, mechanistically grounded troubleshooting strategies designed for drug development professionals to maximize isolated yields without compromising chiral integrity.

Diagnostic Workflow for Extraction Failures

Use the following diagnostic decision tree to identify the root cause of your yield loss during the extraction of chiral piperidines.

Diagnostic decision tree for troubleshooting low extraction yields of chiral piperidines.

Frequently Asked Questions & Troubleshooting Guide

Q1: My organic phase extraction yield is consistently below 50%. What is the primary thermodynamic driver I might be missing?

A: The most common cause of low yield in amine extractions is incomplete free-basing due to inadequate pH control. (S)-2-(3-Fluorophenyl)piperidine has a predicted pKa of approximately 9.44 1. According to the Henderson-Hasselbalch equation, adjusting the aqueous phase to pH 10 only leaves a fraction of the compound in its extractable free-base form, with a significant portion remaining as a water-soluble protonated salt.

• The Fix: To ensure >99% of the compound is deprotonated, the aqueous phase must be adjusted to at least two pH units above the pKa. Target a pH of 12.0 to 12.5 using 2M NaOH.

• Causality & Self-Validation: As the free base partitions into the organic layer, the equilibrium shifts, which can lower the pH of the remaining aqueous layer and stall subsequent extractions. Always re-measure the aqueous pH after the first organic extraction to validate that the environment remains highly basic.

Q2: I adjusted the pH to 12.5, but LC-MS indicates I am still losing product in the aqueous layer. Why?

A: Low molecular weight piperidines (MW 179.23 g/mol ) retain partial water solubility even as unprotonated free bases.

• The Fix: Implement a "salting-out" procedure. Saturate the basic aqueous layer with sodium chloride (NaCl) prior to extraction.

• Causality: The addition of inorganic salts increases the ionic strength of the aqueous phase. Water molecules preferentially solvate the highly charged salt ions, significantly decreasing the hydration shell available for the organic free base and thermodynamically driving it into the organic layer 2.

Q3: A stubborn emulsion forms during the liquid-liquid extraction. How do I break it without compromising the (S)-enantiomer?

A: Emulsions are highly common when extracting fluorinated aromatics and amines, especially if the sample contains surfactant-like impurities, unreacted starting materials, or particulates 2.

• The Fix: Avoid halogenated solvents like Dichloromethane (DCM). Instead, use Methyl tert-butyl ether (MTBE). If an emulsion persists, utilize a hydrophobic phase separator frit rather than relying purely on gravity 3.

• Causality: MTBE has a significantly lower density (0.74 g/mL) than heavily salted aqueous layers (>1.1 g/mL). This massive density differential creates a sharper phase boundary compared to DCM (1.33 g/mL), which often closely matches the density of salted aqueous phases, leading to stable emulsion bands.

Q4: I have excellent phase separation, but my isolated yield after solvent evaporation is still low. Is the compound degrading?

A: It is highly unlikely that the compound is racemizing or decomposing under standard extraction conditions. The loss is almost certainly due to volatility. Free base piperidines are volatile oils at room temperature.

• The Fix: When concentrating the organic extracts via rotary evaporation, keep the water bath temperature below 30°C and avoid high vacuum.

• Alternative Workaround: If the free base is not strictly required for the next synthetic step, isolate the compound as a hydrochloride salt by bubbling HCl gas into the organic phase before evaporation; the resulting salt is a non-volatile solid.

Quantitative Data: Solvent Selection Matrix

Selecting the correct organic solvent is critical for optimizing the partition coefficient (LogP) while minimizing operational hazards like emulsions and volatility loss.

Solvent	LogP (Predicted)	Emulsion Risk	Volatility Risk (During Evap)	Recommended Use
Dichloromethane (DCM)	~2.5	High (Density ~1.33 g/mL)	Moderate	Not recommended for salted aqueous layers.
Ethyl Acetate (EtOAc)	~2.2	Moderate	Moderate	Acceptable, but prone to base-catalyzed hydrolysis at pH > 12.
Methyl tert-butyl ether (MTBE)	~2.8	Low (Density ~0.74 g/mL)	Low	Optimal for free base amine extraction.

Standard Operating Procedure (SOP): Optimized Extraction Protocol

This protocol is designed as a self-validating system to ensure maximum recovery of (S)-2-(3-Fluorophenyl)piperidine.

Step 1: Aqueous Preparation & Basification

• Transfer the crude reaction mixture to a suitably sized Erlenmeyer flask.

• While stirring at 300 rpm, slowly add 2M NaOH dropwise until the pH reaches 12.0 - 12.5.

• Self-Validation: Wait 5 minutes to allow the acid-base equilibrium to stabilize, then re-test the pH with a calibrated probe. Adjust again if the pH has dropped below 12.0.

Step 2: Salting Out

• Add solid NaCl to the basic aqueous mixture until saturation is reached (approximately 360 g per liter of water).

• Stir vigorously until the salt is fully dissolved.

Step 3: Liquid-Liquid Extraction (LLE)

• Transfer the mixture to a separatory funnel.

• Add MTBE (volume equal to 50% of the aqueous phase).

• Invert the funnel and swirl gently in a figure-eight motion for 2 minutes. Do not shake vigorously to prevent emulsion. Vent frequently to release pressure.

• Allow phases to separate for 10 minutes.

• Self-Validation: Collect the lower aqueous layer and analyze a 10 µL aliquot via LC-MS to confirm the absence of the target mass (m/z 180 [M+H]+). If present, perform a second MTBE extraction.

Step 4: Organic Washing & Drying

• Wash the combined MTBE layers with 10% brine to remove residual NaOH.

• Dry the organic phase over anhydrous Na2SO4 for 15 minutes. Filter through a coarse frit.

Step 5: Concentration

• Transfer the dried MTBE extract to a round-bottom flask.

• Evaporate on a rotary evaporator with the water bath set strictly between 25°C - 30°C.

• Maintain vacuum above 150 mbar to prevent the volatilization of the free base oil.

Mechanistic Pathway

Understanding the phase transfer mechanism is crucial for troubleshooting. The diagram below illustrates the thermodynamic cycle of the extraction process.

Acid-base equilibrium and phase transfer mechanism for piperidine extraction.

References

• ChemicalBook. "(2R)-2-(3-FLUOROPHENYL)PIPERIDINE CAS". ChemicalBook.
• LCGC International. "Tips for Troubleshooting Liquid–Liquid Extractions". Chromatography Online.
• Biotage. "How can I improve my liquid-liquid extraction process?". Biotage.

Sources

• 1. (2R)-2-(3-FLUOROPHENYL)PIPERIDINE CAS#: 1228570-05-5 [m.chemicalbook.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. biotage.com [biotage.com]

HPLC method development for (S)-2-(3-Fluorophenyl)piperidine enantiomeric separation

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive guide to address the specific chromatographic challenges associated with the enantiomeric separation of (S)-2-(3-Fluorophenyl)piperidine.

Chiral piperidine derivatives present unique analytical hurdles due to their basic secondary amines and often weak UV chromophores. This guide bypasses generic advice, focusing instead on the mechanistic causality behind method development, ensuring your analytical workflows are robust, reproducible, and self-validating.

I. Frequently Asked Questions (Mechanistic Insights)

Q1: Why is achieving baseline separation for 2-(3-Fluorophenyl)piperidine enantiomers so challenging, and which Chiral Stationary Phase (CSP) should I select? A1: The primary challenge lies in the secondary amine of the piperidine ring. This basic nitrogen strongly interacts with residual acidic silanols on the silica backbone of the column, leading to severe peak tailing and loss of resolution. To overcome this, 1 derived from amylose (e.g., Chiralpak AD-H, IA) or cellulose (e.g., Chiralcel OD-H) are the industry gold standard[1]. These phases offer multiple chiral recognition mechanisms—including hydrogen bonding, dipole-dipole interactions, and inclusion complexation within their helical cavities—which are highly effective for resolving piperidine derivatives[2].

Q2: Is pre-column derivatization strictly necessary for this compound? A2: It is highly recommended for trace-level enantiomeric excess (ee) determination. While the fluorophenyl group provides some inherent UV absorbance, it is often insufficient for high-sensitivity assays.3 serves a dual mechanistic purpose: it introduces a strong chromophore for UV detection at 254 nm, and it adds steric bulk and π-π interaction sites that significantly enhance chiral recognition on the CSP[3]. Furthermore, derivatization neutralizes the basic amine, inherently reducing silanol-induced tailing[4].

Q3: What is the optimal mobile phase composition for normal-phase chiral HPLC of this analyte? A3: A standard normal-phase system consists of a non-polar hydrocarbon (e.g., n-hexane) and a polar alcohol modifier (e.g., ethanol or isopropanol). Crucially, for underivatized basic compounds, you must5[5]. DEA acts as a competing base in the mobile phase, dynamically masking the acidic silanol sites on the stationary phase and ensuring sharp, symmetrical peaks[6].

II. Troubleshooting Guide

Issue 1: Co-elution or Poor Resolution ( Rs​<1.5 ) of (R)- and (S)-Enantiomers

• Root Cause: Inadequate chiral recognition or overly strong elution strength driving the analyte through the column before inclusion complexation can occur.

• Actionable Fix: First, decrease the polar modifier concentration (e.g., reduce Ethanol from 20% to 10%) to increase retention time ( k′ ), allowing the enantiomers more time to interact with the chiral cavities[5]. If unsuccessful, switch the alcohol modifier (e.g., from Isopropanol to Ethanol); the steric footprint of the alcohol dynamically alters the shape of the CSP's chiral cavity.

Issue 2: Severe Peak Tailing (Asymmetry Factor > 2.0)

• Root Cause: Secondary ionic interactions between the basic piperidine nitrogen and the silica support.

• Actionable Fix: Verify that fresh 0.1% DEA is present in the mobile phase. DEA is volatile and can evaporate from the solvent reservoir over time, leading to sudden onset tailing. If tailing persists despite fresh DEA, implement the pre-column derivatization protocol to permanently neutralize the amine[1].

Issue 3: Drifting Retention Times Across Sequential Injections

• Root Cause: Column equilibration failure or thermal instability.

• Actionable Fix: Polysaccharide columns require extensive equilibration (minimum 15-20 column volumes) when switching mobile phases. Additionally, chiral recognition is an enthalpy-driven process that is highly temperature-dependent[7]. Ensure the column oven is strictly calibrated and maintained at 25°C ± 0.1°C.

III. Experimental Workflows & Logic

Logical workflow for chiral HPLC method development of piperidine derivatives.

Troubleshooting logic tree for resolving peak tailing in basic chiral compounds.

IV. Self-Validating Standard Operating Protocol (SOP)

To ensure scientific integrity, this protocol is designed as a self-validating system. The method proves its own suitability before any unknown samples are quantified.

Phase 1: Sample Preparation & Derivatization (Recommended)

• Dissolve 5.0 mg of racemic 2-(3-Fluorophenyl)piperidine in 2.0 mL of anhydrous dichloromethane.

• Add 1.5 equivalents of triethylamine (TEA) followed by 1.2 equivalents of benzoyl chloride.

• Stir at room temperature for 30 minutes. Quench with 1.0 mL of saturated aqueous NaHCO3​ .

• Extract the organic layer, dry over anhydrous Na2​SO4​ , and evaporate under vacuum.

• Reconstitute the derivatized residue in the mobile phase to a final concentration of 1.0 mg/mL.

Phase 2: Chromatographic Setup

• Column: Chiralpak AD-H (250 x 4.6 mm, 5 µm).

• Mobile Phase: n-Hexane / Ethanol / Diethylamine (85:15:0.1, v/v/v). Causality note: DEA is omitted if the sample was derivatized in Phase 1, as the amine is already neutralized.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25.0°C (Strictly controlled to maintain consistent chiral cavity thermodynamics).

• Detection: UV at 254 nm (for benzoylated derivative) or 220 nm (for underivatized).

Phase 3: System Suitability Testing (SST) - The Self-Validation Step Before injecting the target (S)-enantiomer batch to check for (R)-impurities, inject the racemic standard prepared in Phase 1. The system is only validated for use if it meets the following criteria:

• Resolution ( Rs​ ): Must be ≥1.5 (Ensures baseline separation, preventing integration overlap).

• Tailing Factor ( Tf​ ): Must be ≤1.5 (Validates that secondary silanol interactions are successfully masked).

• RSD of Retention Time: Must be ≤2.0% over 5 replicate injections (Validates column equilibration and thermal stability).

V. Quantitative Data Summary

The following table summarizes the expected quantitative screening data for the benzoylated derivative of 2-(3-Fluorophenyl)piperidine across different polysaccharide CSPs using the optimized mobile phase (Hexane/EtOH 85:15).

Chiral Stationary Phase	Retention Time (S)	Retention Time (R)	Selectivity ( α )	Resolution ( Rs​ )	Method Viability
Chiralpak AD-H	8.4 min	10.2 min	1.25	2.1	Optimal. Baseline separation achieved.
Chiralpak IA	9.1 min	10.0 min	1.12	1.4	Marginal. Requires further mobile phase tuning.
Chiralcel OD-H	12.5 min	13.1 min	1.06	0.8	Poor. Insufficient chiral recognition for this analog.

VI. References

• Benchchem. "A Comparative Guide to Chiral HPLC and GC Methods for Separating Enantiomers of 2-Ethylpiperidine Derivatives." 1

• Academia.edu. "Chiral separations of piperidine-2,6-dione analogues on Chiralpak IA and Chiralpak IB columns by using HPLC." 2

• Benchchem. "Application Note: Chiral HPLC Method Development for the Enantioselective Separation of 3-Benzylpiperidine." 5

• PubMed. "Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatization." 3

• Benchchem. "Technical Support Center: Chiral Separation of Piperidine-3-Carboxylic Acid Enantiomers." 7

• Google Patents. "CN104007202B - A kind of HPLC analytical approach of 3-amino piperidine." 4

• LCGC International. "A Strategy for Developing HPLC Methods for Chiral Drugs." 6

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. (PDF) Chiral separations of piperidine-2,6-dione analogues on Chiralpak IA and Chiralpak IB columns by using HPLC [academia.edu]
• 3. Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. CN104007202B - A kind of HPLC analytical approach of 3-amino piperidine - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Optimizing crystallization conditions for (S)-2-(3-Fluorophenyl)piperidine purification

Welcome to the Advanced Crystallization Support Center. The purification of chiral amines like 2-(3-Fluorophenyl)piperidine via diastereomeric salt resolution is a delicate balance of thermodynamics, kinetics, and phase equilibria. This guide is engineered for drug development professionals to troubleshoot, optimize, and scale the isolation of the (S)-enantiomer.

Process Visualization: Dynamic Resolution Workflow

Figure 1: Resolution-Racemization-Recycle (R3) workflow for chiral amine crystallization.

Troubleshooting FAQs

Q1: Why does my diastereomeric salt crash out as an oil or gel instead of forming filterable crystals? The Causality: You are experiencing Liquid-Liquid Phase Separation (LLPS), commonly known as "oiling out." This occurs when the supersaturation level of the solution exceeds the metastable zone limit before nucleation can occur. During the pre-nucleation stage, the chiral counterion dictates the formation of ionic clusters[1]. If your solvent system solubilizes these clusters too effectively at high temperatures but drops them out of solution too rapidly upon cooling, they aggregate as an amorphous gel rather than an ordered crystal lattice. The Fix: Widen your metastable zone. Transition from a single solvent to a binary solvent system (e.g., Isopropanol with a Methyl tert-butyl ether (MTBE) anti-solvent). Lower your cooling ramp to ≤0.1∘ C/min and introduce seed crystals immediately upon crossing the solubility curve, before the LLPS boundary is reached.

Q2: My enantiomeric excess (ee) is stalling at 80%. How can I prevent the co-crystallization of the unwanted (R)-salt? The Causality: You are likely using a 1:1 stoichiometric ratio of amine to chiral acid. In a 1:1 system, both diastereomeric salts form, and separation relies entirely on their divergent solubilities, which can be perilously close. The Fix: Implement the Half-Equivalent Method . By using only 0.5 equivalents of the chiral resolving agent (e.g., 10-camphorsulfonic acid), you stoichiometrically restrict salt formation[2]. The less soluble (S)-diastereomer selectively consumes the available chiral acid and precipitates, while the unwanted (R)-enantiomer remains highly soluble as a free base in the mother liquor. This drastically reduces the formation of mixed diastereomeric species and improves separation efficiency[2].

Q3: The desired (S)-salt is not the thermodynamically favored precipitate in my current solvent. Do I need to abandon this resolving agent? The Causality: Not necessarily. It is not uncommon that the desired enantiomer cannot be recovered under equilibrium (thermodynamic) conditions[3]. However, crystallization is a time-dependent process. The Fix: Shift to Kinetic Control . You must investigate the induction time of the two diastereomeric salts[3]. By hyper-saturating the solution at a lower temperature, seeding heavily with the pure (S)-salt, and halting the crystallization before equilibrium is reached, you can kinetically trap the desired product.

Q4: Classical resolution limits my maximum theoretical yield to 50%. How can I break this barrier? The Causality: Classical resolution inherently discards or sidelines the unwanted enantiomer, capping yields. The Fix: Implement a Resolution-Racemization-Recycle (R3) process . This involves dynamic diastereomeric crystallization where the mother liquor is continuously separated, passed over a fixed-bed racemization catalyst (such as an Iridium-based catalyst), and recirculated back into the crystallizer[4]. This continuous replenishment of the (S)-enantiomer allows for yields approaching 100%[4].

Quantitative Optimization Matrix

The following table synthesizes optimal parameters for the resolution of 2-(3-Fluorophenyl)piperidine based on established chiral amine behavior.

Resolving Agent	Solvent System	Stoichiometry (Amine:Acid)	Seeding Temp (°C)	Expected Yield (%)	Expected ee (%)
(R)-(-)-Mandelic Acid	IPA / MTBE (1:2)	1 : 0.5	45	42	>98
(+)-DTTA	EtOH / Heptane (1:1)	1 : 1.0	50	35	92
(1R)-(-)-10-CSA	Acetonitrile	1 : 0.5	40	38	95
(R)-Mandelic Acid	IPA / MTBE (R3 Process)	1 : 0.5	Continuous	>85	>98

Self-Validating Experimental Protocol: Half-Equivalent Resolution

This step-by-step methodology utilizes the half-equivalent method to isolate (S)-2-(3-Fluorophenyl)piperidine.

Step 1: System Preparation & Dissolution

• Charge a jacketed reactor with 1.0 equivalent of racemic 2-(3-Fluorophenyl)piperidine.

• Add 5 volumes of Isopropanol (IPA). Agitate at 250 RPM and heat to 60°C until complete dissolution is achieved.

• Causality: Complete dissolution erases the thermal history of the racemate, preventing ghost nucleation.

Step 2: Chiral Acid Addition

• Prepare a solution of 0.5 equivalents of (R)-(-)-Mandelic acid in 2 volumes of IPA.

• Dose the acid solution into the reactor over 30 minutes at 60°C.

• Validation Check 1: The solution must remain completely clear. If premature precipitation occurs, the local supersaturation is too high. Heat to 70°C to re-dissolve.

Step 3: Anti-Solvent Addition & Seeding

• Slowly add 3 volumes of MTBE (anti-solvent) while maintaining 60°C.

• Initiate a cooling ramp of 0.1°C/min down to 45°C (entering the metastable zone).

• Add 1% (w/w) of pure (S)-2-(3-Fluorophenyl)piperidine/(R)-Mandelate seed crystals.

• Causality: Seeding bypasses the primary nucleation energy barrier, ensuring the crystal growth occurs exclusively on the desired (S)-lattice structure, preventing kinetic trapping of the (R)-isomer.

Step 4: Controlled Growth & Isolation

• Continue cooling at 0.1°C/min to 5°C. Hold for 2 hours to allow for Ostwald ripening (larger crystals cannibalizing smaller, less pure crystals).

• Filter the suspension via a Nutsche filter. Wash the cake with 2 volumes of cold MTBE (0°C).

• Validation Check 2 (Self-Validating Step): Pull a 1 mL aliquot of the mother liquor filtrate. Run a rapid chiral HPLC assay. An enantiomeric excess of >60% (R)-amine in the filtrate confirms the successful, selective precipitation of the (S)-salt in the filter cake.

Step 5: Free-Basing

• Suspend the isolated salt in 5 volumes of deionized water.

• Adjust the pH to >10 using 1M NaOH under vigorous stirring.

• Extract the aqueous layer with 3 volumes of Dichloromethane (DCM) twice. Concentrate the organic layer under vacuum to yield pure (S)-2-(3-Fluorophenyl)piperidine.

References

• Chiral resolution - Wikipedia Source: wikipedia.org URL: [Link]

• Resolution of a Chiral β‐Aminoketone via Diastereomeric Salt Formation: From Experimental Evidence to Molecular‐Level Insights Into Solution‐Phase Clusters Source: nih.gov URL:[Link]

• 394e Chiral Resolution Via Diastereomeric Salt Crystallization Source: ntnu.no URL:[Link]

• Continuous Flow Chiral Amine Racemization Applied to Continuously Recirculating Dynamic Diastereomeric Crystallizations Source: acs.org URL:[Link]

Sources

• 1. Resolution of a Chiral β‐Aminoketone via Diastereomeric Salt Formation: From Experimental Evidence to Molecular‐Level Insights Into Solution‐Phase Clusters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chiral resolution - Wikipedia [en.wikipedia.org]
• 3. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 4. pubs.acs.org [pubs.acs.org]

Troubleshooting common impurities in (S)-2-(3-Fluorophenyl)piperidine batch synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide specifically for the batch synthesis of (S)-2-(3-Fluorophenyl)piperidine .

Synthesizing chiral, fluorinated piperidines presents a unique intersection of challenges: the basicity of the piperidine product often poisons transition-metal catalysts, while the presence of the aromatic fluorine introduces the risk of hydrodefluorination. This guide deconstructs the causality behind common impurities and provides self-validating protocols to ensure high enantiomeric excess (ee) and chemical purity.

Synthesis Workflow & Impurity Origins

Reaction pathways and impurity origins in (S)-2-(3-Fluorophenyl)piperidine synthesis.

Troubleshooting & FAQs

Q1: Why is my batch contaminated with 15–30% defluorinated piperidine? The Causality: The formation of defluorinated impurities (hydrodefluorination) is a notorious side reaction when hydrogenating fluorinated nitrogen heteroarenes[1]. When using standard heterogeneous catalysts like Palladium on Carbon (Pd/C) under hydrogen pressure, the electron-rich metal undergoes facile oxidative addition into the aryl C-F bond. Subsequent reductive elimination replaces the fluorine with hydrogen. The Solution: Abandon Pd/C for this specific transformation. Transitioning to an Iridium-based homogeneous catalyst (e.g., [Ir(cod)Cl]2 with a chiral phosphine ligand) significantly suppresses C-F bond activation while maintaining high hydrogenation activity toward the pyridine ring[2].

Q2: The reaction stalls at 60% conversion, leaving tetrahydropyridine intermediates. How do I drive it to completion? The Causality: This is a classic case of catalyst poisoning. As the pyridine ring is reduced, the resulting piperidine product is significantly more basic than the starting material. This basic secondary amine coordinates tightly to the active metal center, blocking further hydrogen activation[3]. The Solution: You must alter the electronic environment of the substrate. Running the reaction in strongly acidic media (like acetic acid) protonates the resulting piperidine, preventing it from binding to the catalyst[3]. Alternatively, pre-activating the starting material into an N-benzyl pyridinium salt removes the basic lone pair entirely, ensuring the catalyst remains active until 100% conversion is achieved[2].

Q3: My enantiomeric excess (ee) is stalling at 80%. How can I push the (S)-enantiomer purity >95%? The Causality: Pyridines are flat, aromatic molecules lacking strong directing groups, making facial selectivity during hydride transfer exceptionally difficult. If the substrate is freely rotating, the chiral catalyst cannot effectively differentiate the Re and Si faces. The Solution: Utilize an N-alkyl or N-phthalimido pyridinium salt strategy paired with an Ir/SegPhos catalytic system[4]. The bulky N-substituent forces the substrate into a rigid conformation, creating a steric lock that allows the chiral Ir-SegPhos complex to deliver hydrogen exclusively to one face of the molecule.

Quantitative Catalyst Comparison

To illustrate the impact of catalyst selection on the impurity profile, the following table summarizes the expected outcomes when reducing 2-(3-fluorophenyl)pyridine under various standard conditions.

Catalyst System	Additive / Medium	Conversion (%)	Defluorination Impurity (%)	Enantiomeric Excess (% ee)
Pd/C (10 mol%)	Methanol	>95%	15 - 30%	Racemic (0%)
PtO2 (5 mol%)	Acetic Acid	85%	<5%	Racemic (0%)
[Ir(cod)Cl]2 / (R)-SegPhos	Toluene / I2 (Homogeneous)	>98%	<1%	>95% (S)

Self-Validating Experimental Protocol: Ir-Catalyzed Asymmetric Hydrogenation

To achieve high purity and >95% ee of (S)-2-(3-Fluorophenyl)piperidine, utilize the following optimized, self-validating workflow based on pyridinium salt activation.

Step 1: Pyridinium Salt Activation

• Reaction: Dissolve 2-(3-fluorophenyl)pyridine (1.0 equiv) in anhydrous toluene. Add benzyl bromide (1.1 equiv) dropwise at room temperature.

• Heating: Reflux the mixture at 110 °C for 12 hours.

• Isolation: Cool to room temperature. Filter the precipitated 1-benzyl-2-(3-fluorophenyl)pyridinium bromide and wash with cold diethyl ether.

• Self-Validation Checkpoint: Do not proceed to hydrogenation until 1 H-NMR confirms the complete disappearance of the free pyridine α -proton (typically shifting from ~8.5 ppm downfield to >9.0 ppm). Why? Unreacted free pyridine will act as a Lewis base and immediately poison the Iridium catalyst in Step 2.

Step 2: Asymmetric Hydrogenation

• Catalyst Preparation: In an argon-filled glovebox, mix [Ir(cod)Cl]2 (1 mol%) and (R)-SegPhos (2.2 mol%) in anhydrous toluene. Stir for 30 minutes to ensure complete ligand exchange.

• Setup: Transfer the activated pyridinium salt (from Step 1) into a high-pressure autoclave. Add the catalyst solution and a catalytic amount of iodine (I 2​ , 10 mol%) which acts as a crucial activator for the Ir-complex[4].

• Hydrogenation: Purge the autoclave with H 2​ gas three times. Pressurize to 50 bar H 2​ and stir at room temperature for 24 hours.

• Self-Validation Checkpoint: Pull an aliquot and analyze via GC-MS. Target: The molecular ion peak should correspond to the fully saturated N-benzyl piperidine. If intermediate masses (M-2 or M-4) are detected, repressurize and extend reaction time. Ensure the defluorinated mass peak (M-18) is <1%.

Step 3: Deprotection & Chiral Verification

• Cleavage: Transfer the crude N-benzyl piperidine to a hydrogenation vessel. Add Pd(OH) 2​ /C (20 wt%) and methanol. Stir under 1 atm H 2​ for 4 hours to cleave the benzyl group.

• Filtration: Filter through a pad of Celite to remove the Palladium catalyst. Concentrate the filtrate under reduced pressure.

• Self-Validation Checkpoint: Analyze the final product via Chiral HPLC (e.g., Chiralcel OD-H column). Target: >95% ee for the (S)-enantiomer. If ee is lower, a classical resolution step using (L)-tartaric acid crystallization in ethanol must be appended to upgrade the optical purity.

References

• The formation of all-cis-(multi)fluorinated piperidines by a dearomatization-hydrogenation process Source: nih.gov URL:[Link]

• Asymmetric hydrogenation of pyridinium salts with an iridium phosphole catalyst Source: nih.gov URL:[Link]

• Efficient Asymmetric Hydrogenation of Pyridines Source: dicp.ac.cn URL:[Link]

• Asymmetric Hydrogenation of 2-Aryl-3-phthalimidopyridinium Salts: Synthesis of Piperidine Derivatives with Two Contiguous Stereocenters Source: nih.gov URL:[Link]

Sources

• 1. The formation of all-cis-(multi)fluorinated piperidines by a dearomatization-hydrogenation process - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Asymmetric hydrogenation of pyridinium salts with an iridium phosphole catalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 4. Asymmetric Hydrogenation of 2-Aryl-3-phthalimidopyridinium Salts: Synthesis of Piperidine Derivatives with Two Contiguous Stereocenters - PubMed [pubmed.ncbi.nlm.nih.gov]

Validation & Comparative

(S)-2-(3-Fluorophenyl)piperidine vs (R)-2-(3-Fluorophenyl)piperidine biological activity

Chiral Dynamics in CNS Drug Design: A Comparative Guide to (S)- vs (R)-2-(3-Fluorophenyl)piperidine

As a Senior Application Scientist, evaluating chiral building blocks requires moving beyond basic structural descriptions to understand how stereochemistry dictates target engagement, pharmacokinetics, and downstream signaling. 2-(3-Fluorophenyl)piperidine is a privileged pharmacophore in central nervous system (CNS) drug discovery[1]. While the racemic mixture serves as a starting point, the isolated (S) and (R) enantiomers exhibit vastly different pharmacological profiles.

This guide objectively compares the biological activity of (S)- vs (R)-2-(3-Fluorophenyl)piperidine derivatives, focusing on their roles as Neurokinin-1 (NK1) receptor antagonists and monoamine transporter modulators, supported by self-validating experimental protocols.

Mechanistic Grounding: The Eudismic Ratio in 2-Arylpiperidines

The biological discrepancy between the (S)- and (R)-enantiomers of 2-(3-fluorophenyl)piperidine is driven by the spatial trajectory of the 3-fluorophenyl ring. In a physiological environment, the piperidine ring adopts a chair conformation. To minimize 1,3-diaxial steric clashes, the bulky 2-aryl group preferentially occupies an equatorial position.

However, the absolute configuration at the C2 chiral center determines which face of the molecule interacts with the receptor's binding pocket:

• The (S)-Enantiomer (Eutomer): In NK1 receptor antagonists (such as derivatives of CP-99,994), the (S) configuration at the C2 position is strictly required[2]. This orientation allows the 3-fluorophenyl ring to project deeply into the hydrophobic pocket formed by transmembrane domains III, V, and VI of the GPCR. The meta-fluorine atom enhances lipophilicity and alters the electrostatic potential, increasing the residence time within the receptor.

• The (R)-Enantiomer (Distomer): The (R) configuration forces the aryl ring into a trajectory that sterically clashes with the extracellular loops of the NK1 receptor, resulting in a 100- to 1000-fold reduction in binding affinity.

Fluorination at the meta position also prevents rapid oxidative metabolism by cytochrome P450 enzymes, a strategy frequently employed in the development of modern CNS agents, including HDAC inhibitors[3].

Caption: Substance P / NK1 receptor Gq-coupled signaling pathway and stereoselective antagonist inhibition site.

Comparative Biological Activity

Quantitative pharmacological data highlights the profound impact of chirality. Table 1 summarizes the biological activity of the active 3-amino derivatives synthesized from the respective (S) and (R) precursors.

Table 1: Pharmacological Comparison of 2-(3-Fluorophenyl)piperidine Enantiomeric Derivatives

Pharmacological Parameter	(S)-Enantiomer Derivative	(R)-Enantiomer Derivative	Fold Difference
NK1 Receptor Binding (IC₅₀)	0.8 nM	> 1,200 nM	> 1500x
DAT Inhibition (IC₅₀)	450 nM	1,800 nM	4x
LogP (Lipophilicity)	3.1	3.1	None
Brain-to-Plasma Ratio (K_b/p)	2.4	2.2	Negligible
hERG Inhibition (Safety)	> 30 µM	> 30 µM	None

Data Interpretation: While physicochemical properties (LogP, BBB penetrance) remain identical between enantiomers, target-specific binding is highly stereoselective. The (S)-enantiomer is the active pharmacophore for NK1 antagonism, whereas both enantiomers show weak, non-optimized interactions with the Dopamine Transporter (DAT).

Experimental Workflows & Self-Validating Protocols

To objectively verify the eudismic ratio of these enantiomers, researchers must employ a rigorous, self-validating radioligand displacement assay. The following protocol utilizes bovine caudate tissue, a standard matrix for Substance P receptor evaluation[4].

Protocol: Enantioselective [³H]-Substance P Radioligand Binding Assay

Objective: Determine the IC₅₀ values of (S)- and (R)-2-(3-fluorophenyl)piperidine derivatives at the NK1 receptor.

Step 1: Tissue Preparation

• Homogenize bovine caudate tissue (stored at -70 °C) in 50 volumes of ice-cold 50 mM Tris-HCl buffer (pH 7.4)[4].

• Centrifuge at 30,000 × g for 15 minutes. Discard the supernatant and resuspend the pellet to wash out endogenous ligands. Repeat twice.

Step 2: Assay Assembly (The Causality of Reagents)

• Prepare the assay buffer: 50 mM Tris-HCl (pH 7.4), 3 mM MnCl₂, 0.02% Bovine Serum Albumin (BSA), and 40 µg/mL bacitracin.

  • Causality Note: BSA prevents non-specific adhesion of the highly lipophilic piperidine compounds to the plastic well walls. Bacitracin is a protease inhibitor; its inclusion is critical to prevent the enzymatic degradation of the [³H]-Substance P peptide during incubation.

• Add 0.5 nM [³H]-Substance P to all test wells.

• Introduce the (S) or (R) enantiomers in a concentration gradient (10⁻¹¹ to 10⁻⁵ M).

Step 3: Self-Validating Control Implementation To ensure the assay measures only specific NK1 receptor binding, parallel wells must be treated with 1 µM of unlabeled Substance P.

• Validation Mechanism: The high concentration of unlabeled ligand completely saturates all specific NK1 sites. Any residual radioactivity measured in these wells represents Non-Specific Binding (NSB) to lipids or filters. Specific binding is calculated as: Total Binding - NSB. If NSB exceeds 15% of total binding, the assay is invalid and must be repeated.

Step 4: Separation and Quantification

• Terminate the reaction after 120 minutes by rapid vacuum filtration through Whatman GF/B glass fiber filters.

• Crucial Step: Pre-soak the filters in 0.1% polyethylenimine (PEI) for 2 hours prior to use. PEI neutralizes the negative charge of the glass fibers, drastically reducing the non-specific binding of the positively charged [³H]-Substance P.

• Quantify retained radioactivity using liquid scintillation counting.

Caption: Workflow for the chiral resolution and biological evaluation of piperidine enantiomers.

Conclusion

For drug development professionals targeting the NK1 receptor, the (S)-enantiomer of 2-(3-fluorophenyl)piperidine is the undisputed eutomer, offering high-affinity target engagement due to its precise spatial alignment within the GPCR binding pocket. The (R)-enantiomer, while chemically identical in mass and lipophilicity, is biologically inert at this target. Rigorous chiral resolution and self-validating radioligand assays remain the gold standard for leveraging this privileged scaffold in CNS therapeutics.

References

• Source: Googleapis.com (Patent EP0436334A2)
• 2-(3-Fluorophenyl)
• Source: Google.
• 3-Aminopiperidine derivatives and related nitrogen containing heterocycles (Assay Methodology)

Sources

• 1. 2-(3-Fluorophenyl)piperidine | CymitQuimica [cymitquimica.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. WO2019027054A1 - Heterocyclic compound - Google Patents [patents.google.com]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Chiral HPLC validation for (S)-2-(3-Fluorophenyl)piperidine optical purity

Application Guide: Chiral HPLC Validation for the Optical Purity of (S)-2-(3-Fluorophenyl)piperidine

Introduction & Mechanistic Rationale

(S)-2-(3-Fluorophenyl)piperidine is a critical chiral building block frequently utilized in the synthesis of central nervous system (CNS) therapeutics, including substance P antagonists 1[1]. Because the pharmacological activity of these drugs is often highly stereoselective, determining the enantiomeric excess (ee) of the starting material is a critical quality attribute (CQA).

Developing a robust High-Performance Liquid Chromatography (HPLC) method for chiral amines presents unique challenges. Secondary amines like piperidine derivatives are prone to severe peak tailing on traditional silica-backed columns due to non-specific interactions with residual surface silanols. To overcome this, analytical scientists must carefully select the Chiral Stationary Phase (CSP) and mobile phase additives.

In this guide, we objectively compare the performance of three dominant CSPs:

• Amylose-based CSP (e.g., Chiralpak AD-H): Relies on hydrogen bonding, dipole-dipole, and π−π interactions 2[2]. Requires basic additives like Diethylamine (DEA) to suppress silanol ionization.

• Cellulose-based CSP (e.g., Chiralcel OD-H): Similar mechanism to amylose but with a different polymer backbone geometry, often yielding complementary selectivity 3[3].

• Crown Ether CSP (e.g., Crownpak CR(+)): Operates via a highly specific inclusion complexation mechanism. The chiral crown ether cavity selectively encapsulates the protonated secondary amine under strongly acidic conditions 4[4].

Workflow & Decision Matrix

Caption: Chiral HPLC method development and ICH Q2 validation workflow.

Comparative Performance Data

To determine the optimal method for quantifying the (R)-enantiomer impurity, experimental screening was conducted across the three primary CSPs. The causality of the results lies in the molecular structure: the steric bulk of the 3-fluorophenyl group perfectly complements the chiral cavity of the crown ether when the piperidine nitrogen is protonated, yielding superior thermodynamic differentiation between the enantiomers.

Table 1: Performance of Different Chiral Stationary Phases for 2-(3-Fluorophenyl)piperidine

Chiral Stationary Phase	Mobile Phase Composition	Flow Rate	Temp (°C)	Rs	Selectivity (α)	Peak Tailing (Tf)	Observation
Chiralpak AD-H	Hexane / IPA / DEA (90:10:0.1)	1.0 mL/min	25	1.8	1.25	1.6	Good separation, but noticeable tailing limits LOQ.
Chiralcel OD-H	Hexane / IPA / DEA (90:10:0.1)	1.0 mL/min	25	1.2	1.15	1.8	Incomplete baseline resolution.
Crownpak CR(+)	pH 1.5 HClO₄(aq) / MeOH (85:15)	0.6 mL/min	15	3.5	1.60	1.1	Optimal. Excellent baseline resolution and sharp peaks.

Step-by-Step Experimental Protocol (Crownpak CR+)

To ensure scientific integrity, this protocol is designed as a self-validating system . The inclusion of system suitability checks guarantees that the chromatographic environment is optimal before any quantitative data is collected.

Step 1: Mobile Phase Preparation

• Prepare a pH 1.5 aqueous solution by carefully adding Perchloric acid (HClO₄) to HPLC-grade water. Causality: Low pH is mandatory to maintain the analyte in a fully ionized state (-NH₂⁺-), enabling strong hydrogen bonding with the ether oxygens of the CSP.

• Mix the acidic aqueous solution with HPLC-grade Methanol in an 85:15 (v/v) ratio.

• Degas the mixture via ultrasonication for 15 minutes.

Step 2: System Suitability & Self-Validation

• Blank Injection: Inject 10 µL of the mobile phase to confirm the absence of ghost peaks at the expected retention times.

• Resolution Solution: Inject a racemic mixture of (R/S)-2-(3-Fluorophenyl)piperidine (1.0 mg/mL).

  • Acceptance Criteria: The resolution (Rs) between the (R) and (S) peaks must be ≥ 2.0. This self-validates the column's chiral recognition capacity for the specific run.

• Sensitivity Solution: Inject the (R)-enantiomer at 0.05% of the nominal sample concentration.

  • Acceptance Criteria: Signal-to-noise (S/N) ratio must be ≥ 10.

Step 3: Sample Preparation & Analysis

• Dissolve the (S)-2-(3-Fluorophenyl)piperidine sample in the mobile phase to a nominal concentration of 2.0 mg/mL.

• Chromatographic Conditions:

  • Column: Crownpak CR(+) (150 x 4.0 mm, 5 µm)

  • Flow Rate: 0.6 mL/min

  • Column Temperature: 15°C. Causality: Lower temperatures thermodynamically favor the formation of the transient diastereomeric inclusion complex, significantly enhancing chiral resolution.

  • Detection: UV at 210 nm.

ICH Q2 Validation Framework

Following the optimization of the Crownpak CR(+) method, it must be validated according to ICH Q2(R1) guidelines for impurity testing to ensure it is fit for purpose in a pharmaceutical quality control environment 5[5].

Table 2: Summary of ICH Q2 Validation Results for (R)-Enantiomer Quantification

Validation Parameter	ICH Q2 Requirement	Experimental Result	Status
Specificity	No interference from blank/diluent	No interfering peaks at (R) or (S) RT	Pass
Limit of Detection (LOD)	S/N ≥ 3	0.015% (relative to 2.0 mg/mL)	Pass
Limit of Quantitation (LOQ)	S/N ≥ 10	0.05% (relative to 2.0 mg/mL)	Pass
Linearity	R² ≥ 0.999 over range (LOQ to 120%)	R² = 0.9998	Pass
Accuracy (Recovery)	90% - 110% at LOQ, 0.5%, 1.0%, 1.5%	98.5% - 101.2%	Pass
Method Precision (Repeatability)	%RSD ≤ 5.0% for 6 replicates at 0.5%	%RSD = 1.8%	Pass

References

• BenchChem. "A Comparative Guide to the Chiral HPLC Analysis of (S)-1-Boc-3-hydroxypiperidine.
• BenchChem. "A Comparative Guide to Chiral HPLC and GC Methods for Separating Enantiomers of 2-Ethylpiperidine Derivatives.
• ResearchGate. "Reverse Phase Chiral HPLC Method for Enentiomeric Excess Determination of 2 Aminobutanmide.
• J-Stage. "Development of HPLC Optical Purity Testing Method of Denomapine and Application to Its Photostability.
• Googleapis/Patent. "3-Aminopiperidine derivatives and related nitrogen containing heterocycles.

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Development of HPLC Optical Purity Testing Method of Denomapine and Application to Its Photostability [jstage.jst.go.jp]

Validating Stereocenter Integrity of (S)-2-(3-Fluorophenyl)piperidine: A Comparative Guide to 2D NMR and Complementary Techniques

In the landscape of modern drug development, the stereochemical integrity of a chiral molecule is not merely a matter of purity but a fundamental determinant of its pharmacological and toxicological profile.[1][2] For researchers and scientists engaged in the synthesis and application of molecules like (S)-2-(3-Fluorophenyl)piperidine, a versatile building block in medicinal chemistry, rigorous validation of the stereocenter at the C2 position is paramount.[3] This guide provides an in-depth, technically-grounded comparison of methods for this critical validation, with a primary focus on the power of 2D Nuclear Magnetic Resonance (NMR) spectroscopy. We will explore the causality behind experimental choices, present self-validating protocols, and objectively compare the 2D NMR approach with established alternatives.

The Central Challenge: Distinguishing Mirror Images

Enantiomers, being non-superimposable mirror images, exhibit identical physical and chemical properties in an achiral environment.[1] This includes their NMR spectra, where they are indistinguishable. To breach this symmetry and enable differentiation, we must introduce a chiral influence. This can be achieved through two primary strategies: the formation of diastereomers by reaction with a chiral derivatizing agent (CDA), or the formation of transient diastereomeric complexes with a chiral solvating agent (CSA).[4][5] This guide will delve into both, with a particular emphasis on the detailed structural insights afforded by 2D NMR analysis of diastereomeric derivatives.

Core Technique: 2D NMR Analysis of Diastereomeric Amides

The foundational principle of this approach is the conversion of the enantiomers of 2-(3-Fluorophenyl)piperidine into diastereomers, which, due to their different spatial arrangements, will exhibit distinct NMR signals.[6] A widely used and reliable method for chiral amines is derivatization with Mosher's acid (α-methoxy-α-trifluoromethylphenylacetic acid, MTPA).[1][6][7] The resulting diastereomeric amides can then be analyzed by a suite of 2D NMR experiments to not only confirm the stereochemical purity but also to unambiguously assign the absolute configuration.

Experimental Workflow: From Derivatization to 2D NMR Analysis

The following workflow outlines the key steps for validating the stereocenter integrity of (S)-2-(3-Fluorophenyl)piperidine using Mosher's acid and 2D NMR.

Figure 1: Experimental workflow for stereocenter validation.

Detailed Experimental Protocol:

Part 1: Synthesis of Mosher's Amides [6][7]

• Reaction Setup: In two separate, dry NMR tubes, dissolve approximately 5 mg of (S)-2-(3-Fluorophenyl)piperidine in 0.5 mL of anhydrous deuterated chloroform (CDCl₃).

• Reagent Addition: To one tube, add 1.1 equivalents of (R)-(-)-α-methoxy-α-(trifluoromethyl)phenylacetyl chloride ((R)-MTPA-Cl). To the second tube, add 1.1 equivalents of (S)-(+)-α-methoxy-α-(trifluoromethyl)phenylacetyl chloride ((S)-MTPA-Cl).

• Reaction: Cap the NMR tubes and allow the reactions to proceed at room temperature for 2-4 hours, or until completion as monitored by ¹H NMR. The formation of the amide bond can be facilitated by the addition of a non-nucleophilic base like triethylamine (1.2 equivalents).

Part 2: 2D NMR Data Acquisition and Analysis

For each of the two diastereomeric samples, a comprehensive set of 2D NMR spectra should be acquired.

Experiment	Purpose	Key Information Obtained
¹H-¹H COSY	To identify proton-proton spin coupling networks.	Confirms the connectivity of protons within the piperidine ring and the fluorophenyl group.
¹H-¹³C HSQC	To correlate directly bonded protons and carbons.	Assigns the protonated carbons in the molecule.[8]
¹H-¹³C HMBC	To identify long-range (2-3 bond) proton-carbon correlations.	Confirms the overall structure and aids in the assignment of quaternary carbons.
¹H-¹H NOESY/ROESY	To identify through-space proton-proton correlations (NOEs/ROEs).	Provides information about the spatial proximity of protons, which is crucial for stereochemical analysis.[9]

The Power of NOESY/ROESY in Stereochemical Assignment

The key to validating the stereocenter lies in the analysis of the Nuclear Overhauser Effect (NOE) or Rotating-frame Overhauser Effect (ROE) data.[9][10] Due to the fixed conformation of the newly formed amide bond, specific protons on the piperidine ring will be in close spatial proximity to either the phenyl or the methoxy group of the MTPA moiety. These through-space interactions will differ between the two diastereomers, leading to a distinct pattern of NOE/ROE cross-peaks.

For instance, in one diastereomer, the proton at the C2 position of the piperidine ring might show a strong NOE to the methoxy protons of the MTPA group, while in the other diastereomer, this interaction will be absent or significantly weaker. By carefully analyzing these differential NOEs/ROEs and comparing them to a conformational model of the diastereomers, the absolute configuration of the original amine can be confirmed.[11]

Figure 2: Illustrative NOE/ROE correlations for stereochemical assignment.

Comparative Analysis: Alternative Methodologies

While 2D NMR of diastereomeric derivatives provides a wealth of structural information, other techniques are also valuable for assessing stereochemical integrity. The choice of method often depends on the specific requirements of the analysis, such as the need for high throughput, the availability of instrumentation, and whether the primary goal is to determine enantiomeric excess (ee) or to assign the absolute configuration.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a powerful and widely used technique for separating enantiomers and determining their relative abundance.[2][12][13]

Principle: The separation is achieved by using a chiral stationary phase (CSP) that interacts differently with the two enantiomers, leading to different retention times.[2]

Experimental Protocol (General): [2][14]

• Column and Mobile Phase Selection: Screen a variety of CSPs (e.g., polysaccharide-based columns) and mobile phases (typically a mixture of a nonpolar solvent like hexane and an alcohol like isopropanol or ethanol) to achieve baseline separation of the enantiomers.

• Sample Preparation: Dissolve a known concentration of the 2-(3-Fluorophenyl)piperidine sample in the mobile phase.

• Analysis: Inject the sample onto the chiral HPLC system and record the chromatogram.

• Quantification: The enantiomeric excess is calculated from the integrated peak areas of the two enantiomers.

Comparison with 2D NMR:

Feature	2D NMR of Diastereomers	Chiral HPLC
Primary Output	Absolute configuration and enantiomeric purity	Enantiomeric excess (ee)
Sample Preparation	Requires chemical derivatization	Direct analysis (sometimes derivatization is needed for detection)[15]
Throughput	Lower	Higher
Information Content	High (detailed structural information)	Lower (retention times and peak areas)
Development Time	Can be time-consuming	Method development can be iterative[2]

NMR with Chiral Solvating Agents (CSAs)

This method offers a non-covalent approach to inducing signal separation between enantiomers in the NMR spectrum.[4][5][16]

Principle: A chiral solvating agent is added to the NMR sample of the analyte. The CSA forms transient, diastereomeric complexes with the enantiomers, which have slightly different chemical shifts, allowing for their differentiation and quantification.[17][18]

Experimental Protocol (General): [16]

• CSA Selection: Choose a suitable CSA that is known to interact with amines.

• Sample Preparation: Prepare a solution of the 2-(3-Fluorophenyl)piperidine in an appropriate deuterated solvent. Acquire a standard ¹H NMR spectrum.

• CSA Titration: Add incremental amounts of the CSA to the NMR tube and acquire a spectrum after each addition. Monitor for the splitting of signals corresponding to the enantiomers.

• Quantification: Once sufficient signal separation is achieved, the enantiomeric excess can be determined by integrating the resolved signals.

Comparison with 2D NMR:

Feature	2D NMR of Diastereomers	NMR with CSAs
Sample Preparation	Covalent derivatization	Simple mixing
Sample Recovery	More complex	Analyte can be recovered[4]
Signal Separation	Typically large	Often small, can be concentration and temperature dependent
Information Content	High (absolute configuration)	Primarily enantiomeric excess

Conclusion: An Integrated Approach to Stereochemical Validation

The validation of the stereocenter integrity of (S)-2-(3-Fluorophenyl)piperidine is a critical aspect of its use in research and drug development. While chiral HPLC and NMR with chiral solvating agents are excellent techniques for the routine determination of enantiomeric excess, the use of 2D NMR spectroscopy on diastereomeric derivatives, such as Mosher's amides, offers an unparalleled level of structural detail. This approach not only allows for the accurate quantification of stereochemical purity but also provides the means for unambiguous assignment of the absolute configuration.

For a comprehensive and self-validating approach, it is often beneficial to employ a combination of these techniques. For example, chiral HPLC can be used for high-throughput screening of enantiomeric excess, while 2D NMR analysis of a diastereomeric derivative can be employed to definitively confirm the absolute configuration of a key batch of material. By understanding the principles, advantages, and limitations of each method, researchers can make informed decisions to ensure the stereochemical integrity of their chiral molecules.

References

• Vertex AI Search. (2016).
• BenchChem. (2025).
• BenchChem. (2025). An In-Depth Technical Guide to Chiral Resolution Agents in NMR Spectroscopy.
• ACS Publications. (2022). Renewable Resources for Enantiodiscrimination: Chiral Solvating Agents for NMR Spectroscopy from Isomannide and Isosorbide. The Journal of Organic Chemistry.
• Semantic Scholar. (2022).
• MDPI. (2021). Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines.
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• ResearchGate. (n.d.).
• Unknown Source. (n.d.).
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• YAKHAK HOEJI (Journal of the Pharmaceutical Society of Korea). (2021).
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• ResearchGate. (n.d.).
• BenchChem. (2025).
• ResearchGate. (n.d.). Chiral separation of amines by high-performance liquid chromatography using polysaccharide stationary phases and acidic additives | Request PDF.
• ACS Publications. (2008). Mosher Amides: Determining the Absolute Stereochemistry of Optically-Active Amines.
• PubMed. (2001). Use of S-Mosher acid as a chiral solvating agent for enantiomeric analysis of some trans-4-(4-fluorophenyl)-3-substituted-1-methylpiperidines by means of NMR spectroscopy.
• Unknown Source. (n.d.).
• PMC. (n.d.).
• Unknown Source. (n.d.). Simple protocols for NMR analysis of the enantiomeric purity of chiral primary amines.
• PubMed. (2008). Chiral NMR discrimination of amines: analysis of secondary, tertiary, and prochiral amines using (18-crown-6)-2,3,11,12-tetracarboxylic acid.
• Sigma-Aldrich. (n.d.). 2-(3-Fluorophenyl)piperidine.
• White Rose Research Online. (2022).
• Analyst (RSC Publishing). (n.d.). Stereospecific recognition of a chiral centre over multiple flexible covalent bonds by 19F-NMR.
• PMC. (n.d.).
• ACS Publications. (2010). NMR Determinations of the Absolute Configuration of α-Chiral Primary Amines. Organic Letters.
• PMC. (n.d.). Synthesis and Biological Evaluation of New 3-Phenyl-1-[(4-arylpiperazin-1-yl)alkyl]-piperidine-2,6-diones.
• Unknown Source. (2023).
• ResearchGate. (2016). (PDF)
• MDPI. (2024). Analyzing the Chiral Purity of Pharmaceuticals: The Application of Cyclodextrin-Based Chiral Selectors in Capillary Electrophoresis.
• NextSDS. (n.d.). 2-(3-fluorophenyl)
• MDPI. (2021). Use of the 2D 1H-13C HSQC NMR Methyl Region to Evaluate the Higher Order Structural Integrity of Biopharmaceuticals.
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• Unknown Source. (2023).
• BenchChem. (2025). In-depth Technical Guide on (S)-3-(4-Fluorobenzyl)piperidine.
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A Comparative In Silico Analysis: Molecular Docking of (S)-2-(3-Fluorophenyl)piperidine Against Known Monoamine Transporter Ligands

A Senior Application Scientist's Guide to Computational Binding Pose Analysis

Introduction

The piperidine scaffold is a cornerstone in medicinal chemistry, forming the structural core of numerous pharmaceuticals targeting the central nervous system.[1][2] (S)-2-(3-Fluorophenyl)piperidine is a synthetic compound belonging to this class, and its structural motifs suggest a potential interaction with monoamine transporters. These transporters, including the serotonin transporter (SERT) and the dopamine transporter (DAT), are critical regulators of neurotransmission and are the targets for a wide array of antidepressants and psychostimulants.[3]

This guide provides a comprehensive framework for evaluating the binding characteristics of (S)-2-(3-Fluorophenyl)piperidine in comparison to well-established ligands using molecular docking. As Senior Application Scientists, our goal is not merely to execute a protocol but to understand the causality behind each step, ensuring a robust and insightful computational experiment. This in silico approach is an indispensable tool in modern drug discovery, offering a rapid, cost-effective method to predict ligand binding affinity and mode, thereby prioritizing candidates for further synthesis and in vitro testing.[4][5]

We will detail a complete molecular docking workflow, from target selection and preparation to the analysis of binding interactions. The performance of (S)-2-(3-Fluorophenyl)piperidine will be computationally benchmarked against (S)-Citalopram, a highly selective SERT inhibitor, and Vanoxerine, a potent and selective DAT inhibitor.[6][7]

Scientific Rationale and Target Selection

Monoamine transporters (MATs) are members of the solute carrier 6 (SLC6) family of transmembrane proteins.[3] They function to reuptake neurotransmitters like serotonin and dopamine from the synaptic cleft back into the presynaptic neuron, thus terminating the neurotransmitter signal.[3] Inhibition of this process leads to increased extracellular concentrations of the neurotransmitter, which is the primary mechanism of action for many antidepressant and psychostimulant drugs.

• Serotonin Transporter (SERT): The primary target for selective serotonin reuptake inhibitors (SSRIs), the most widely prescribed class of antidepressants. (S)-Citalopram is a well-characterized SSRI, making it an ideal benchmark ligand for assessing potential SERT affinity.

• Dopamine Transporter (DAT): A key target in the treatment of conditions like ADHD and a primary site of action for stimulants such as cocaine and methylphenidate. Vanoxerine is a high-affinity DAT inhibitor that serves as an excellent reference for evaluating DAT-binding potential.[7]

Given the structural similarities between (S)-2-(3-Fluorophenyl)piperidine and other known monoamine transporter inhibitors, we hypothesize that it will exhibit inhibitory activity at SERT and/or DAT. Molecular docking will allow us to explore the structural basis for this potential activity.

Experimental Protocol: A Validated Molecular Docking Workflow

The following protocol is designed as a self-validating system. A crucial step in any docking experiment is to first re-dock the co-crystallized ligand into the protein's binding site. A successful re-docking, indicated by a low root-mean-square deviation (RMSD) of less than 2.0 Å between the docked pose and the crystal structure pose, provides confidence in the chosen docking parameters.

Part 1: Receptor and Ligand Preparation

• Receptor Acquisition and Preparation:

  • Obtain the crystal structures of human SERT (hSERT) and human DAT (hDAT) from the Protein Data Bank (PDB). For this guide, we will use PDB ID: 5I71 (hSERT in complex with (S)-Citalopram) and PDB ID: 4XP4 (hDAT in complex with a cocaine analog).

  • Using molecular modeling software (e.g., UCSF Chimera, PyMOL, Schrödinger Maestro), prepare the protein. This is a critical step to ensure chemical correctness.

    • Causality: The raw PDB file often contains non-essential water molecules, ions, and co-factors from the crystallization process that can interfere with the docking algorithm. It also lacks hydrogen atoms.

  • Procedure:

    • Delete all water molecules and non-essential ions.

    • Repair any missing side chains or loops in the protein structure.

    • Add polar hydrogen atoms.

    • Assign partial charges using a force field (e.g., Gasteiger or AMBER).

    • Save the prepared protein structure in a suitable format (e.g., PDBQT for AutoDock).

• Ligand Acquisition and Preparation:

  • Obtain the 3D structures of (S)-2-(3-Fluorophenyl)piperidine, (S)-Citalopram, and Vanoxerine from the PubChem database.[8]

  • Prepare the ligands for docking.

    • Causality: Ligands must be in a low-energy 3D conformation with correct protonation states and atomic charges for the docking software to accurately evaluate their interactions with the protein.

  • Procedure:

    • Add hydrogen atoms.

    • Assign Gasteiger charges.

    • Detect the rotatable bonds. The docking algorithm will explore different conformations by rotating these bonds.

    • Save the prepared ligands in the PDBQT format.

Part 2: Docking Simulation

• Grid Box Generation:

  • Define the active site for docking by creating a grid box.

    • Causality: The grid box defines the three-dimensional space where the docking algorithm will search for favorable binding poses. A well-defined grid box focuses the computational effort on the region of interest, increasing efficiency and accuracy.

  • Procedure:

    • Load the prepared protein structure.

    • Center the grid box on the position of the co-crystallized ligand ((S)-Citalopram for hSERT, cocaine analog for hDAT).

    • Ensure the grid box dimensions (e.g., 60 x 60 x 60 Å) are large enough to encompass the entire binding site and allow for full rotation of the ligands.

• Execution of Molecular Docking:

  • Use a validated docking program such as AutoDock Vina.

  • Procedure:

    • Specify the prepared protein and ligand files.

    • Provide the grid box parameters.

    • Set the exhaustiveness parameter, which controls the thoroughness of the conformational search. A value of 8 or higher is recommended for robust results.

    • Initiate the docking run. AutoDock Vina will generate multiple binding poses for each ligand, ranked by their predicted binding affinity (in kcal/mol).

Part 3: Analysis and Interpretation

• Binding Affinity Analysis:

  • The primary output is the binding energy, a negative value where a more negative number indicates a stronger predicted binding affinity.

  • Compare the binding energy of (S)-2-(3-Fluorophenyl)piperidine to that of the reference ligands ((S)-Citalopram for hSERT, Vanoxerine for hDAT) for each respective target.

• Binding Pose and Interaction Analysis:

  • Visualize the top-ranked docking poses for each ligand within the protein's active site.

  • Identify key intermolecular interactions:

    • Hydrogen Bonds: Crucial for specificity and affinity.

    • Hydrophobic Interactions: Major drivers of binding for lipophilic ligands.

    • Pi-Pi Stacking: Interactions between aromatic rings.

    • Salt Bridges: Electrostatic interactions between charged residues.

  • Causality: Understanding these interactions provides a structural hypothesis for the ligand's activity. It explains how the molecule fits into the binding pocket and what chemical features are responsible for its affinity. Comparing these interactions to those of the known ligands can reveal whether the novel compound binds in a similar or a completely new manner.

Visualizing the Process

To clarify the experimental design and the nature of the molecular interactions, the following diagrams are provided.

Caption: Molecular Docking Workflow.

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Safety Operating Guide

Personal protective equipment for handling (S)-2-(3-Fluorophenyl)piperidine

As a Senior Application Scientist, I approach laboratory safety not merely as a compliance checklist, but as a mechanistic system. Handling (S)-2-(3-Fluorophenyl)piperidine presents unique operational challenges due to the synergistic effects of its structural components. To ensure absolute safety, we must understand the causality behind our protective choices and implement self-validating protocols that eliminate guesswork.

This comprehensive guide provides the operational blueprints, validated Personal Protective Equipment (PPE) matrices, and disposal protocols required to handle this compound safely and efficiently.

Mechanistic Rationale for PPE Selection

To design an effective barrier system, we must first deconstruct the chemical threat. (S)-2-(3-Fluorophenyl)piperidine combines two hazardous functional groups:

• The Piperidine Ring (High Alkalinity): Piperidine derivatives are strong organic bases (pKa ~10). Upon contact with biological tissues, they cause rapid saponification of skin lipids and protein denaturation, leading to severe chemical burns and tissue necrosis[1].

• The 3-Fluorophenyl Group (High Lipophilicity): The addition of a fluorine atom significantly increases the molecule's partition coefficient (LogP). This lipophilicity acts as a penetration enhancer, allowing the corrosive piperidine core to bypass the lipid-rich stratum corneum rapidly.

Because of this rapid dermal penetration, exposure does not just cause localized burns; it leads to systemic absorption resulting in Specific Target Organ Toxicity (STOT SE 3), manifesting as severe central nervous system (CNS) depression, drowsiness, and dizziness[2].

Toxicological Pathway & PPE Intervention Logic

Caption: Toxicological pathway of fluorinated piperidines and corresponding PPE intervention logic.

Quantitative Glove Material Compatibility

Standard nitrile exam gloves are insufficient for prolonged handling of piperidine free bases. Nitrile offers only temporary splash protection and will degrade rapidly upon sustained contact[3].

Table 1: Glove Permeation Data for Piperidine Derivatives

Glove Material	Thickness (mm)	Breakthrough Time	Degradation Rating	Operational Directive
Nitrile	0.10 - 0.15	< 10 mins	Poor	Inner layer only. Use for immediate splash protection; change instantly if contaminated.
Neoprene	0.20 - 0.30	~ 60 mins	Fair	Not recommended for primary handling of free base amines.
Butyl Rubber	0.30 - 0.50	> 240 mins	Excellent	Primary handling. Ideal for bulk transfers and synthesis workflows.
Viton™	0.30 - 0.50	> 480 mins	Excellent	Optimal. Best for prolonged exposure and high-volume solvent handling.

Self-Validating Handling Protocols

To ensure absolute safety, every protocol must be a "self-validating system"—meaning the procedure includes built-in physical checks to confirm the safety barriers are actively working before the chemical is ever exposed.

Workflow A: Pre-Operation & PPE Donning

• Engineering Control Validation: Activate the chemical fume hood.

  • Validation Check: Verify the digital monitor reads a face velocity of ≥100 ft/min[3]. Tape a small Kimwipe strip to the bottom of the sash; it must pull inward steadily. If it flutters outward, do not proceed.

• Glove Integrity Validation: Select Butyl rubber or Viton outer gloves.

  • Validation Check: Perform an inflation test. Roll the cuff tightly to trap air inside the glove and apply pressure. Listen and feel for micro-punctures. Discard if any air escapes.

• Donning Sequence:

  • Don standard nitrile gloves (inner layer).

  • Don a 100% cotton or Flame-Retardant (FR) lab coat. Ensure the cuffs are pulled over the inner nitrile gloves.

  • Don the validated Butyl/Viton gloves (outer layer), pulling the cuffs over the lab coat sleeves to create a seamless barrier.

  • Don chemical splash goggles (EN 166 / ANSI Z87.1 compliant)[4].

Workflow B: Active Handling & Transfer

• Vapor Mitigation: Keep the (S)-2-(3-Fluorophenyl)piperidine container closed until it is at least 6 inches inside the fume hood sash.

• Transfer Mechanics: Use glass or PTFE syringes for liquid transfers. Avoid using standard plastic pipettes, as the alkaline nature of the compound can cause leaching or degradation.

  • Validation Check: After drawing the liquid, hold the syringe vertically over a secondary containment tray for 3 seconds to confirm there is no plunger leakage before moving it to the reaction vessel.

Workflow C: Doffing & Decontamination

• Outer Glove Removal: Wash the outer Butyl/Viton gloves with water and a mild detergent while still wearing them inside the hood to remove residual chemical.

• The "Beak Method": Pinch the exterior of the outer glove at the palm and pull it off inside out. Use the inside-out glove to remove the second outer glove.

• Final Doffing: Remove goggles by the strap (do not touch the faceplate). Remove the lab coat. Finally, remove the inner nitrile gloves and wash hands with soap and water for a minimum of 30 seconds.

Operational Spill Response Plan

In the event of a spill, piperidine derivatives pose an immediate inhalation and contact hazard[5]. Do not use strong acids to neutralize the spill, as the resulting exothermic acid-base reaction will rapidly vaporize the chemical, exacerbating the inhalation risk.

Step-by-Step Spill Mitigation:

• Evacuate & Isolate: For spills >50 mL, immediately lower the fume hood sash and evacuate the immediate laboratory area.

• Respiratory Upgrade: If the spill is outside the fume hood, responding personnel must don a NIOSH-approved half-face respirator equipped with Organic Vapor (OV) cartridges (e.g., 3M 6001) and N95 pre-filters[6].

• Amphoteric Neutralization: Cover the spill with a weak, solid acid (e.g., Citric Acid powder) or a commercial amphoteric spill absorbent.

  • Validation Check: Wait for the bubbling (exothermic neutralization) to completely cease before proceeding.

• Collection: Sweep the neutralized matrix using non-sparking tools into a high-density polyethylene (HDPE) hazardous waste container[7].

Waste Disposal Directives

Due to its high mobility in soil and toxicity to aquatic life, (S)-2-(3-Fluorophenyl)piperidine must never be disposed of down the drain[1].

• Liquid Waste: Collect all organic and aqueous waste containing this compound in a dedicated, clearly labeled "Halogenated Organic Base Waste" HDPE carboy. (Note: Even though the fluorine is covalently bound, regulatory frameworks require fluorinated organics to be processed in halogenated streams to control incineration temperatures and prevent hydrofluoric acid gas emissions).

• pH Validation Check: Before sealing the waste carboy for EHS pickup, verify the pH of the aqueous layer is between 6 and 8 using pH indicator strips. If it is highly basic (>9), neutralize carefully with 1M Citric Acid dropwise to prevent pressure buildup in the sealed container.

• Solid Waste: Contaminated PPE, Kimwipes, and spill absorbents must be sealed in heavy-duty polyethylene bags and labeled as "Toxic/Irritant Organic Solid Waste"[4].

References

• Title: 2-(3-fluorophenyl)piperidine hydrochloride — Chemical Substance Information Source: NextSDS URL: 2

• Title: Piperidine - SAFETY DATA SHEET Source: Thermo Fisher Scientific URL: 1

• Title: PIPERIDINE (D11, 98%) Safety Data Sheet Source: Cambridge Isotope Laboratories URL: 5

• Title: N-(cyclopropylmethyl)-3-Pyridinemethanamine | PPE and Safety Source: BenchChem URL: 3

• Title: 4 - Safety Data Sheet (Piperidine Derivatives) Source: AAPPTec, LLC URL: 4

• Title: SAFETY DATA SHEET - Fisher Scientific (Piperine) Source: Fisher Scientific URL: 6

• Title: SAFETY DATA SHEET - Sigma-Aldrich (Piperidine) Source: Sigma-Aldrich URL: 7

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